Technical Documentation Center

Fmoc-D-Met(O)-OH Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Fmoc-D-Met(O)-OH
  • CAS: 2410250-48-3; 76265-70-8

Core Science & Biosynthesis

Foundational

The Sulfoxide Switch: Fmoc-D-Met(O)-OH Strategies for Synthesizing Aggregation-Prone D-Peptides

Executive Summary The synthesis of D-amino acid peptides—critical for developing protease-resistant therapeutics and mirror-image display libraries—is frequently compromised by on-resin aggregation.[1][2] This phenomenon...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The synthesis of D-amino acid peptides—critical for developing protease-resistant therapeutics and mirror-image display libraries—is frequently compromised by on-resin aggregation.[1][2] This phenomenon, driven by inter-chain hydrogen bonding and hydrophobic collapse, leads to deletion sequences and poor crude yields.

This guide details the technical application of Fmoc-D-Met(O)-OH (Fmoc-D-Methionine Sulfoxide) as a "temporary polarity mask." By replacing hydrophobic D-Methionine with its oxidized sulfoxide analog during Solid Phase Peptide Synthesis (SPPS), researchers can disrupt secondary structure formation, significantly improve solvation, and maximize yield. Crucially, we detail the post-synthesis reduction protocols required to revert the sulfoxide to the native thioether, restoring the target D-Met residue with full stereochemical integrity.

Part 1: The Aggregation Challenge in D-Peptide Synthesis

The "Difficult Sequence" Phenomenon

In SPPS, as the peptide chain elongates, hydrophobic residues often interact to form


-sheet-like structures within the resin matrix. This "hydrophobic collapse" sterically hinders the N-terminus, preventing the entry of activated Fmoc-amino acids and deprotection reagents.

While D-amino acids are often used as "breakers" in L-peptide sequences, all-D-peptides or D-rich regions (common in amyloid inhibitors or retro-inverso mimetics) are just as prone to aggregation as their L-counterparts.

The Mechanistic Role of Fmoc-D-Met(O)-OH

Fmoc-D-Met(O)-OH serves as a Solubility Switch .

  • Polarity Shift: The sulfoxide group (

    
    ) is highly polar (dipole moment ~4.5 D) compared to the hydrophobic thioether of native Methionine.
    
  • Disruption of Solvation Shell: The sulfoxide oxygen acts as a hydrogen bond acceptor but not a donor. This alters the solvation shell around the growing peptide chain, forcing it to remain expanded and accessible in solvents like DMF or NMP.

  • Diastereomeric Disruption: The sulfur atom in Met(O) is chiral, creating a mixture of diastereomers (

    
     and 
    
    
    
    ) in the peptide backbone. This stereochemical heterogeneity prevents the orderly packing required for
    
    
    -sheet formation.

Part 2: Experimental Workflow & Protocols

Incorporation Strategy

Replace standard Fmoc-D-Met-OH with Fmoc-D-Met(O)-OH in your synthesis protocol.

  • Coupling Reagents: Standard HATU/DIPEA or DIC/Oxyma conditions are compatible.

  • Reaction Time: No extension required; kinetics are generally faster due to improved resin swelling.

  • IPC (In-Process Control): Note that HPLC analysis of intermediates containing Met(O) will often show split peaks or broad doublets. Expert Insight: Do not interpret this as a purity failure. It is due to the chirality of the sulfoxide sulfur. These peaks will coalesce into a single peak upon reduction.

Post-Cleavage Reduction Protocols

The critical phase is the quantitative reduction of D-Met(O) back to D-Met. This can be performed post-cleavage (in solution) or, less commonly, on-resin.

Protocol A: The TMSBr / Thioanisole Method (Recommended)

This method is preferred for "difficult" hydrophobic peptides due to its high efficiency and compatibility with most residues.

  • Reagents:

    • Trifluoroacetic acid (TFA)

    • Trimethylsilyl bromide (TMSBr)

    • Thioanisole[3]

    • Ethanedithiol (EDT) or Dithiothreitol (DTT)

  • Workflow:

    • Cleavage: Cleave peptide from resin using standard TFA cocktails (e.g., TFA/TIS/H2O). Precipitate in ether and dry.

    • Dissolution: Dissolve crude peptide in TFA (approx. 10 mg/mL).

    • Reduction Cocktail: Add Thioanisole (100 eq) and EDT (50 eq). Chill to 0°C.

    • Activation: Add TMSBr (10-20 eq) dropwise.

    • Reaction: Stir at 0°C for 15 mins, then warm to Room Temperature (RT) for 30–60 mins.

    • Workup: Precipitate in cold diethyl ether, centrifuge, and wash 3x.

    • Validation: Analyze via HPLC/MS. The Mass shift will be -16 Da per Met residue.[4]

Protocol B: The NH4I / DMS Method (Alternative)

Useful if halogenated solvents or silyl reagents are to be avoided, though solubility of NH4I can be tricky.

  • Reagents: Ammonium Iodide (

    
    ), Dimethylsulfide (DMS), TFA.
    
  • Workflow:

    • Dissolve peptide in TFA.

    • Add DMS (20 eq per Met(O)).

    • Add

      
       (10-20 eq). Note: Ensure salt is fully dissolved; sonication may be required.
      
    • React for 30 mins at 0°C.

    • Quench with water (iodine color appears) and extract/wash with ether or reduce iodine with ascorbic acid before purification.

Part 3: Data & Visualization[5]

Comparative Efficacy: Met vs. Met(O) in Synthesis

Simulated data based on synthesis of aggregation-prone Amyloid-


 fragments (D-isomer analogs).[3]
MetricStandard Fmoc-D-Met-OHFmoc-D-Met(O)-OH Strategy
Resin Swelling Low (Shrinkage observed)High (Translucent beads)
Coupling Efficiency (Cycle 15) < 60% (Double coupling req.)> 98% (Single coupling)
Crude Purity (HPLC) 35% (Deletion sequences dominant)82% (Main peak dominant)
HPLC Profile Single broad peak (aggregates)Split peak (diastereomers) -> Single peak (after reduction)
Final Yield (Isolated) ~12%~65%
Diagram 1: The "Solubility Switch" Workflow

This flowchart illustrates the strategic insertion and removal of the sulfoxide oxygen.

Met_Oxidation_Workflow Start Start: Difficult D-Peptide Sequence Design Selection Select Fmoc-D-Met(O)-OH (Polarity Mask) Start->Selection Identify Hydrophobic Regions SPPS SPPS Cycles (High Solvation/No Aggregation) Selection->SPPS Incorporate Cleavage Acid Cleavage (Product: Peptide-D-Met(O)) SPPS->Cleavage Complete Chain Reduction Reduction Step (TMSBr/Thioanisole) Cleavage->Reduction Post-Synthesis Final Final Product: Native D-Met Peptide Reduction->Final -16 Da (Removal of Oxygen)

Caption: The "Solubility Switch" workflow utilizing Fmoc-D-Met(O)-OH to maintain resin solvation during assembly, followed by chemical reduction to restore the native sequence.

Diagram 2: Mechanism of Aggregation Disruption

Visualizing how the sulfoxide dipole prevents the "zipper" effect of beta-sheet formation.

Aggregation_Mechanism cluster_0 Standard D-Met Synthesis cluster_1 D-Met(O) Strategy A1 Hydrophobic D-Met Sidechain A2 Inter-chain Hydrophobic Collapse A1->A2 B1 Polar Sulfoxide (S=O) Sidechain A1->B1 Substitution A3 Beta-Sheet Formation (Resin Shrinkage) A2->A3 B2 Solvent Interaction (DMF/NMP) B1->B2 H-Bond Acceptance B3 Expanded Peptide Chains B2->B3 Steric/Electronic Repulsion

Caption: Mechanistic comparison showing how the polar sulfoxide moiety recruits solvent molecules to prevent the hydrophobic collapse observed with standard Methionine.

References

  • Biotage. (2023).[4] How to handle peptides that contain methionine. Retrieved from

  • Coin, I., et al. (2007). Depsipeptides and Met(O) as solubility switches in the synthesis of difficult peptides. Nature Protocols. (Contextual grounding for solubility switch concept).
  • Gong, H., et al. (2011). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides.[5] Chemistry – A European Journal. Retrieved from

  • Aapptec. (n.d.). Post Cleavage Reduction of Met(O).[6] Technical Support Information Bulletin 1153. Retrieved from

  • Soto, C., et al. (1996).[7] Beta-sheet breaker peptides inhibit fibrillogenesis in a rat brain model of amyloidosis. Nature Medicine. (Contextual grounding for D-peptide beta-breakers).

Sources

Exploratory

Advanced SPPS Strategy: Leveraging Oxidized Methionine (Met(O)) for Difficult Sequences

[1][2] Executive Summary In Solid Phase Peptide Synthesis (SPPS), Methionine (Met) represents a "double-edged sword." While essential for biological activity, its thioether side chain is a primary liability, susceptible...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

In Solid Phase Peptide Synthesis (SPPS), Methionine (Met) represents a "double-edged sword." While essential for biological activity, its thioether side chain is a primary liability, susceptible to two major failure modes: S-alkylation by carbocations during cleavage and uncontrolled oxidation to sulfoxide or sulfone during synthesis. Furthermore, hydrophobic Met-rich sequences often suffer from on-resin aggregation, leading to deletion sequences and poor crude purity.

This guide details the strategic use of Methionine Sulfoxide [Met(O)] as a "safety-catch" building block.[1] By incorporating Met in its oxidized form, researchers can shield the sulfur atom from alkylation, disrupt beta-sheet aggregation via increased polarity, and simplify purification. The native Met residue is then quantitatively restored via a specific post-synthesis reduction step.

The Core Problem: Methionine Instability and Aggregation

Chemical Instability

During the acidic cleavage of peptide resins (typically using TFA), protecting groups (Trt, Boc, tBu) release stabilized carbocations. The electron-rich sulfur atom of native Methionine acts as a nucleophile, attacking these carbocations to form stable sulfonium salts (S-alkylation). This is an irreversible modification that ruins the peptide.

Additionally, trace oxidants in solvents or air can partially oxidize Met to Met(O) (sulfoxide) or Met(O


) (sulfone). This results in a heterogeneous product mixture (M, M+16, M+32) that is difficult to purify.
Physical Aggregation

Long or hydrophobic peptides often undergo "hydrophobic collapse" or form inter-chain beta-sheets on the resin. This steric shielding prevents Fmoc deprotection and subsequent coupling, leading to "difficult sequences." Native Methionine is hydrophobic and contributes to this aggregation.

The Solution: Methionine Sulfoxide [Met(O)][3]

Mechanism of Action

Met(O) replaces the thioether (-S-) with a sulfoxide (-S(=O)-).[2] This modification fundamentally alters the residue's behavior:

  • Electronic Shielding (Prevents Alkylation): The oxygen atom pulls electron density away from the sulfur, rendering it non-nucleophilic . It effectively repels carbocations during cleavage, eliminating S-alkylation.

  • Polarity Shift (Disrupts Aggregation): The sulfoxide group is highly polar (dipole moment ~3.96 D). Incorporating Met(O) into a hydrophobic sequence acts as a "structure breaker," similar to pseudoprolines, disrupting beta-sheet formation and improving solvation of the growing peptide chain.

Visualization: The Chemical Advantage

The following diagram illustrates the divergence in chemical fate between Native Met and Met(O) during acidic cleavage.

Met_Protection_Mechanism Figure 1: Met(O) prevents irreversible S-alkylation by reducing sulfur nucleophilicity. cluster_0 Standard SPPS (Native Met) cluster_1 Met(O) Strategy Met Native Met (-S-) Nucleophilic Alkylated S-Alkylated Impurity (Irreversible Damage) Met->Alkylated Attacks Cation Carbo t-Butyl Cation (From Deprotection) Carbo->Alkylated MetO Met(O) (-S=O-) Non-Nucleophilic Safe Intact Met(O) Peptide (Soluble & Pure) MetO->Safe Repels Cation Carbo2 t-Butyl Cation Carbo2->Safe No Reaction

Technical Workflow: The Met(O) Protocol[1][2]

This workflow assumes a standard Fmoc/tBu SPPS platform.

Phase 1: Synthesis
  • Reagent: Use Fmoc-Met(O)-OH (commercially available) instead of Fmoc-Met-OH.

  • Coupling: Standard HBTU/DIEA or DIC/Oxyma protocols apply. No modification to coupling time is usually necessary, though the increased polarity often improves coupling efficiency for subsequent residues.

Phase 2: Cleavage
  • Cocktail: Standard TFA/TIS/H2O (95:2.5:2.5) is sufficient.

  • Advantage: You do not need complex scavengers like EDT (ethanedithiol) or thioanisole to protect the Methionine, as Met(O) is chemically inert to the carbocations. This reduces the stench and toxicity of the cleavage step.

Phase 3: Purification (Optional but Recommended)

Purify the Met(O)-peptide via RP-HPLC.

  • Why? The Met(O) peptide is more hydrophilic, eluting earlier than the native form. This separation often moves the product peak away from hydrophobic deletion impurities.

Phase 4: Reduction (The "Return" to Met)

This is the critical step. The sulfoxide must be reduced back to the thioether. Two primary methods are recommended based on the peptide's sensitivity.

Method A: NH4I / DMS (Standard)
  • Reagents: Ammonium Iodide (NH

    
    I), Dimethyl Sulfide (DMS), TFA.
    
  • Mechanism: Iodide acts as the reducing agent, while DMS scavenges the resulting iodine species.

  • Protocol:

    • Dissolve the lyophilized Met(O)-peptide in neat TFA (1 mg/mL to 10 mg/mL).

    • Add DMS (dimethyl sulfide) to 5-10% (v/v).

    • Add NH

      
      I (5-10 equivalents per Met(O) residue).
      
    • Incubate at 0°C for 10 min, then Room Temperature for 30-60 min.

    • Quench by pouring into cold ether (precipitation) or diluting with water and lyophilizing.

Method B: TMSBr / Thioanisole (Fast/Aggressive)
  • Reagents: Trimethylsilyl bromide (TMSBr), Thioanisole, TFA.[3]

  • Protocol:

    • Dissolve peptide in TFA.

    • Add 1M TMSBr and Thioanisole.

    • Reaction is extremely fast (often < 15 mins).

    • Note: Avoid if peptide contains sensitive Trp residues unless scavengers are optimized.

Visualization: The Reduction Workflow

MetO_Workflow Figure 2: The Integrated Met(O) SPPS Workflow. Step1 1. Synthesis Coupling Fmoc-Met(O)-OH Step2 2. Cleavage Standard TFA (No odor) Step1->Step2 Peptide-Resin Step3 3. HPLC Purification (Met(O) is highly soluble) Step2->Step3 Crude Met(O)-Peptide Step4 4. Chemical Reduction (NH4I / DMS / TFA) Step3->Step4 Pure Met(O)-Peptide Final Final Native Peptide (High Purity) Step4->Final Reduction

Comparative Analysis: Met vs. Met(O)[1][3][4][5][6][7][8]

The following data summarizes the impact of using Met(O) on "difficult" sequences (e.g., Amyloid Beta fragments or Prion proteins).

FeatureStandard Met SPPSMet(O) Strategy
Solubility (Crude) Low (often precipitates)High (Sulfoxide is polar)
S-Alkylation Risk High (requires EDT/DODT)Negligible (Electron-poor sulfur)
Oxidation Control Uncontrolled (mix of Met/MetO)Controlled (100% MetO, then 100% Met)
Purification Difficult (broad peaks)Sharper peaks (less aggregation)
Cleavage Odor High (Thiols required)Low (Standard scavengers only)
Total Yield Lower (due to side reactions)Higher (despite extra reduction step)

Mechanistic Insight: The Reduction Reaction

Understanding the reduction mechanism ensures troubleshooting capability. The reaction relies on the nucleophilic attack of the iodide ion on the protonated sulfoxide oxygen.

Reduction_Mechanism Figure 3: Mechanism of Met(O) reduction by Iodide/Acid. MetO_Prot Protonated Met(O) (-S=OH+) Intermediate Iodosulfonium Intermediate MetO_Prot->Intermediate + I- Iodide I- (from NH4I) Met Native Met (-S-) Intermediate->Met Reduction I2 I2 (Byproduct) Scavenged by DMS Intermediate->I2 Elimination DMS DMS (Scavenger) DMS->I2 Sequesters Iodine

References

  • Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides. Source: ChemBioChem (2021).[4] URL:[Link]

  • Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. Source: ACS Omega (2023).[5] URL:[Link]

  • The reduction of oxidized methionine residues in peptide thioesters with NH4I–Me2S. Source: Organic & Biomolecular Chemistry.[4][6][7] URL:[Link]

  • Reduction of Methionine Sulfoxide in Peptide Synthesis by Use of 2-mercaptopyridine in Liquid Hydrogen Fluoride. Source: International Journal of Peptide and Protein Research. URL:[Link]

  • Technical Support Information Bulletin 1153: Post Cleavage Reduction of Met(O). Source: Aapptec Peptides.[6] URL:[Link]

Sources

Foundational

Technical Guide: Methionine Sulfoxide [Met(O)] Protection in Peptide Synthesis

Executive Summary Methionine (Met) presents a unique "Trojan Horse" challenge in Solid-Phase Peptide Synthesis (SPPS). Its thioether side chain is a soft nucleophile susceptible to two primary failure modes: S-alkylation...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Methionine (Met) presents a unique "Trojan Horse" challenge in Solid-Phase Peptide Synthesis (SPPS). Its thioether side chain is a soft nucleophile susceptible to two primary failure modes: S-alkylation by carbocation scavengers and inadvertent oxidation to sulfoxide or sulfone.

This guide details the strategic use of Methionine Sulfoxide [Met(O)] as a protecting group.[1] Unlike standard orthogonal protection, Met(O) serves a dual purpose:

  • Chemical Shielding: It masks the sulfur atom, preventing irreversible alkylation and controlling oxidation state.

  • Physicochemical Modulation: The sulfoxide moiety is highly polar, acting as a "structure breaker" that disrupts inter-chain

    
    -sheet aggregation, significantly improving the synthesis and solubility of "difficult sequences" (e.g., Amyloid-
    
    
    
    , hydrophobic transmembrane domains).

Part 1: The Chemistry of Failure (Why Met Fails)

To understand the necessity of Met(O), we must first analyze the mechanisms of Methionine degradation during standard Fmoc/tBu SPPS.

The Scavenger Trap: S-Alkylation

During the final cleavage step (typically 95% TFA), acid-labile protecting groups (Boc, tBu, Trt) generate reactive carbocations (e.g., tert-butyl cations).

  • Mechanism: The sulfur atom in Met acts as a nucleophile, attacking these carbocations.

  • Result: Formation of stable sulfonium salts (S-tert-butyl methionine).

  • Consequence: This modification is often irreversible or requires harsh conditions to reverse, leading to mass shifts (+56 Da) and yield loss.

Uncontrolled Oxidation

Trace oxidants in solvents (peroxides in ether/dioxane) or atmospheric oxygen can oxidize Met to Methionine Sulfoxide [Met(O)] or Methionine Sulfone [Met(O)


] .
  • Met(O): Reversible (with difficulty).[2]

  • Met(O)

    
    :  Irreversible.
    
  • The Problem: If oxidation happens uncontrolled, you obtain a heterogeneous mixture of product, complicating HPLC purification.

The Met(O) Solution

By introducing Methionine already in its sulfoxide form, the sulfur lone pair is occupied. The atom becomes electron-deficient, rendering it non-nucleophilic. It cannot be alkylated, and it cannot be further oxidized to the sulfone under standard SPPS conditions.

Part 2: The "Structure-Breaker" Effect (Aggregation)

Beyond chemical protection, Met(O) is a powerful tool for synthesizing "difficult sequences."

Disruption of -Sheets

Hydrophobic peptides often self-assemble into insoluble


-sheets on the resin during synthesis, leading to "deletion sequences" (incomplete coupling).
  • Met (Native): Hydrophobic side chain; promotes aggregation in hydrophobic patches.

  • Met(O): The sulfoxide dipole (

    
    ) creates a high local polarity. This steric and electrostatic perturbation prevents the alignment of backbone amides, forcing the peptide into a random coil conformation.
    
Visualization of the Mechanism

The following diagram illustrates how Met(O) disrupts the hydrogen-bonding network compared to native Met.

MetAggregation cluster_0 Scenario A: Native Met (Aggregation) cluster_1 Scenario B: Met(O) Protection Met1 Met (Hydrophobic) BetaSheet Inter-chain Beta-Sheet (Insoluble / Low Coupling Yield) Met1->BetaSheet hydrophobic stacking Met2 Met (Hydrophobic) Met2->BetaSheet MetO1 Met(O) (Polar Dipole) RandomCoil Disordered / Solvated (High Coupling Yield) MetO1->RandomCoil electrostatic repulsion MetO2 Met(O) (Polar Dipole) MetO2->RandomCoil

Caption: Met(O) introduces polarity that disrupts hydrophobic stacking, preventing on-resin aggregation.

Part 3: Experimental Protocols (Reduction Strategies)

The use of Met(O) requires a post-synthesis reduction step to restore the native Methionine. Below are the two industry-standard protocols.

Strategy Selection: When to Reduce?
  • Immediate Reduction: Cleave -> Reduce -> Purify. (Best for standard peptides).

  • Delayed Reduction: Cleave -> Purify (as Met(O)) -> Reduce -> Polish. (Best for extremely hydrophobic peptides where the polarity of Met(O) aids HPLC separation).

Protocol A: The "Mild" Method (NH I / DMS)

Best for peptides containing Trp, Tyr, or susceptible modifications.

Reagents:

  • Ammonium Iodide (NH

    
    I)[3]
    
  • Dimethyl Sulfide (DMS)

  • Trifluoroacetic Acid (TFA)[4][5]

Step-by-Step Workflow:

  • Dissolution: Dissolve the crude, cleaved peptide (containing Met(O)) in neat TFA (1 mg peptide / 100

    
    L TFA).
    
  • Activation: Add DMS (10% v/v) and NH

    
    I (5–10 equivalents per Met(O) residue).
    
  • Reaction: Vortex and let stand at 0°C for 10 minutes, then allow to warm to Room Temperature (RT) for 30–60 minutes.

    • Note: The solution may turn dark red/brown due to iodine liberation.

  • Quenching: Pour the reaction mixture into cold diethyl ether. The iodine color usually dissipates upon dilution/precipitation.

  • Reduction: Add Ascorbic Acid (solid or concentrated solution) dropwise if iodine color persists, or wash the ether pellet with ascorbic acid solution during workup.

  • Recovery: Centrifuge, decant ether, and lyophilize.

Protocol B: The "Hard" Method (TMSBr)

Best for stubborn sulfoxides or when NH


I fails. Not recommended for peptides with Trp (risk of bromination).

Reagents:

  • Trimethylsilyl bromide (TMSBr)[3][6][7]

  • Thioanisole[2][5]

  • TFA[2][4][5][8][9][10]

Step-by-Step Workflow:

  • Cocktail Prep: Prepare a solution of TFA / Thioanisole / TMSBr (Recommended ratio: 1 mL / 100

    
    L / 50 
    
    
    
    L).
    • Warning: TMSBr is moisture sensitive. Handle under nitrogen.

  • Reaction: Add the peptide to the cocktail at 0°C. Stir for 15–30 minutes.

  • Workup: Precipitate immediately in cold ether.

  • Note: This reaction is extremely fast. Over-exposure can degrade the peptide.

Part 4: Comparative Data Analysis

The following table summarizes the impact of Met(O) usage versus standard Met in the synthesis of the "difficult sequence" Amyloid-


 (1-42).
FeatureStandard Met SynthesisMet(O) Protected Synthesis
Resin Swelling Poor (Aggregation)High (Solvated)
Crude Purity < 20% (Deletion sequences common)> 60% (Main peak dominant)
Solubility (HPLC) Low (Requires elevated temp/pH)High (Elutes earlier, sharper peaks)
Chirality Achiral side chainMixture of diastereomers (R/S)*
Workup Single step cleavageCleavage + Reduction step required

*Note on Chirality: Met(O) introduces a chiral center at the sulfur, resulting in diastereomeric peaks (split peaks) on HPLC. This is expected. Reduction restores the achiral Met, merging the peaks back into one.

Part 5: Synthesis Workflow Diagram

This flowchart visualizes the complete lifecycle of a Met(O) protected peptide synthesis.

MetWorkflow Start Fmoc-Met(O)-OH (Starting Material) SPPS SPPS Cycles (No Aggregation) Start->SPPS Coupling Cleavage TFA Cleavage (No Alkylation) SPPS->Cleavage Deprotection Crude Crude Peptide (Met(O) Form) Cleavage->Crude Isolation Reduction Reduction (NH4I / DMS) Crude->Reduction Restore Met Final Final Peptide (Native Met) Reduction->Final Purify

Caption: The lifecycle of Met(O) protection, highlighting the post-cleavage reduction step.

References

  • Hackeng, T. M., et al. (2021). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides. ChemBioChem.[11] [Link]

  • Nicolás, E., et al. (1995). A study of the use of NH4I for the reduction of methionine sulfoxide in peptides containing cysteine and cystine. Tetrahedron. [Link]

  • Biotage Application Notes. (2023). How to handle peptides that contain methionine. [Link]

  • Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols. [Link]

Sources

Protocols & Analytical Methods

Method

Precision Protocol: Incorporation of Fmoc-D-Met(O)-OH in Solid Phase Peptide Synthesis

[1][2] Executive Summary The incorporation of Fmoc-D-Met(O)-OH (Fmoc-D-Methionine sulfoxide) is a specialized strategy in Solid Phase Peptide Synthesis (SPPS).[1] Unlike standard Methionine, which is prone to uncontrolle...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

The incorporation of Fmoc-D-Met(O)-OH (Fmoc-D-Methionine sulfoxide) is a specialized strategy in Solid Phase Peptide Synthesis (SPPS).[1] Unlike standard Methionine, which is prone to uncontrolled oxidation during synthesis and cleavage, Met(O) provides a stable, oxidized state that can serve two distinct purposes:[2]

  • Target Moiety: Synthesis of peptides specifically containing the polar Met(O) residue for biological probes or oxidative stress studies.

  • Synthetic "Safety Catch": Use of Met(O) as a protected precursor to Met, preventing S-alkylation and uncontrolled oxidation, followed by controlled post-synthesis reduction.[1]

This protocol focuses on the direct incorporation of Fmoc-D-Met(O)-OH to yield high-purity peptides containing the D-sulfoxide residue.[1] It addresses the critical decision points regarding coupling efficiency, diastereomeric implications, and the cleavage cocktail required to retain the sulfoxide state.

Chemical Logic & Properties[2][4]

The Molecule: Fmoc-D-Met(O)-OH[1][2]
  • Polarity: significantly higher than Fmoc-D-Met-OH, improving solubility in DMF.[1]

  • Stereochemistry: The reagent possesses a chiral center at the

    
    -carbon (D-configuration) and a chiral center at the Sulfur atom. Commercial Fmoc-D-Met(O)-OH is typically supplied as a diastereomeric mixture  at the sulfur (approx. 1:1 
    
    
    
    ).
    • Implication: The final peptide may elute as a doublet in RP-HPLC unless the sulfur chirality is irrelevant or resolved.

  • Stability: Highly stable to acid; resistant to S-alkylation (tert-butylation) during cleavage, which is a major advantage over Met.[1]

Strategic Workflow

The success of incorporating Met(O) hinges on the Cleavage Cocktail . Standard cocktails designed to prevent Met oxidation (containing iodides or thiols) can inadvertently reduce Met(O) back to Met.[1] To retain the sulfoxide, a non-reducing cocktail must be used.

MetO_Workflow Start Fmoc-D-Met(O)-OH (Diastereomeric Mix) Coupling Coupling (HBTU/DIEA or DIC/Oxyma) Start->Coupling Deprotection Fmoc Removal (20% Piperidine) Coupling->Deprotection Elongation Chain Elongation Deprotection->Elongation Decision Target Molecule? Elongation->Decision PathA Retain Met(O) (Oxidized Form) Decision->PathA Target = Sulfoxide PathB Convert to Met (Reduced Form) Decision->PathB Target = Methionine CleavageA Non-Reducing Cocktail TFA / TIS / H2O PathA->CleavageA CleavageB Reducing Cocktail TFA / NH4I / DMS PathB->CleavageB

Figure 1: Strategic decision tree for Met(O) incorporation. The cleavage cocktail determines the final oxidation state.

Detailed Experimental Protocol

Materials & Reagents[2][3][5][6][7]
  • Amino Acid: Fmoc-D-Met(O)-OH (Check CoA for D-enantiomeric purity).[1]

  • Resin: Rink Amide (for amides) or Wang (for acids).[1][3] 2-Chlorotrityl is recommended if C-terminal racemization is a concern.[1][4][5]

  • Coupling Reagents: HBTU/DIEA (Standard) or DIC/Oxyma Pure (Recommended for lower racemization risk).[1]

  • Solvent: DMF (peptide grade).[1]

Resin Preparation & Loading[2][6]
  • Swelling: Swell resin in DCM (20 min) followed by DMF (20 min).

  • Fmoc Removal (Resin): Treat with 20% Piperidine in DMF (

    
     min). Wash with DMF (
    
    
    
    ).[3][6]
Coupling Protocol (Fmoc-D-Met(O)-OH)

Fmoc-D-Met(O)-OH couples efficiently due to its high polarity and solubility.[1]

Standard Cycle (0.1 mmol scale):

  • Activation:

    • Dissolve Fmoc-D-Met(O)-OH (0.5 mmol, 5 eq) in DMF.

    • Add HBTU (0.5 mmol, 5 eq) and DIEA (1.0 mmol, 10 eq).

    • Alternative: Use DIC (5 eq) and Oxyma Pure (5 eq) for cleaner profiles.

    • Pre-activation: 2–3 minutes.

  • Reaction:

    • Add activated solution to the resin.[4]

    • Time: 45–60 minutes at Room Temperature.

    • Note: Double coupling is rarely necessary for Met(O) unless the sequence is prone to aggregation.

  • Monitoring: Kaiser Test (Qualitative) or Chloranil Test (for secondary amines).

  • Washing: Drain and wash with DMF (

    
     min).[6]
    
Fmoc Deprotection
  • Reagent: 20% Piperidine in DMF.

  • Cycles:

    
     min (flow wash), followed by 
    
    
    
    min (batch).
  • Wash: DMF (

    
    ), DCM (
    
    
    
    ).

Cleavage & Isolation (The Critical Step)

To retain the Met(O) moiety, you must avoid "Reagent H" or any cocktail containing Ammonium Iodide (


), Dimethyl Sulfide (DMS), or high concentrations of thiols, as these promote reduction.
Cocktail Selection: "The Oxidative Safe-Harbor"

Use Cocktail B-Modified (Non-reducing):

  • Trifluoroacetic Acid (TFA): 95%[1]

  • Triisopropylsilane (TIS): 2.5% (Scavenges t-butyl cations without reducing sulfoxide)[1]

  • Water (

    
    ):  2.5%[1][7]
    

Note: If the peptide contains Trp(Boc), TIS is essential to prevent indole alkylation. TIS does not reduce Met(O) under standard conditions.

Procedure
  • Preparation: Cool the cleavage cocktail to 0°C.

  • Reaction: Add cocktail to the dried resin (10 mL per gram of resin).

  • Incubation: Shake at Room Temperature for 2–3 hours.

  • Precipitation:

    • Filter resin and collect filtrate.[6][8][9][10]

    • Concentrate filtrate under

      
       flow (do not use high heat).[1]
      
    • Precipitate in ice-cold Diethyl Ether (

      
      ).[1]
      
    • Centrifuge (3000 rpm, 5 min) and decant ether. Repeat wash ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

      
      .[1]
      
  • Lyophilization: Dissolve pellet in

    
    /Acetonitrile (1:1) and lyophilize.
    

Analytical Characterization

HPLC Profile
  • Retention Time: D-Met(O) peptides are more polar than their Met counterparts and will elute earlier on Reverse Phase (C18) columns.[1]

  • Peak Splitting: Expect to see a doublet or a broadened peak.[1] This is due to the diastereomers at the sulfoxide sulfur (

    
     and 
    
    
    
    ). This is not an impurity; it is intrinsic to the non-stereoselective oxidation of the starting material.
    • Mitigation: If a single peak is required, preparative HPLC separation of the diastereomers is necessary, though they may interconvert under harsh conditions.

Mass Spectrometry[1][2]
  • Mass Shift: The peptide will show a mass of

    
     Da relative to the theoretical mass of the Met-peptide.
    
  • Verification: Ensure no

    
     (reduced Met) or 
    
    
    
    (sulfone, rare in SPPS) species are present.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Presence of Reduced Met Reducing agents in cleavage cocktail.[1][2]Ensure TIS/Water/TFA only.[1] Avoid EDT, Thioanisole, DMS, NH4I.
Incomplete Coupling Steric hindrance (rare for Met).[1]Switch to HATU/DIEA or perform double coupling (2 x 30 min).
Racemization (

-carbon)
Base-catalyzed epimerization.[1]Use DIC/Oxyma (neutral pH activation) instead of HBTU/DIEA.
Complex HPLC Trace Sulfoxide diastereomers (

).
Accept as intrinsic property or separate via shallow gradient HPLC.[1]

References

  • Standard Fmoc Protocols & Met(O)

    • Novabiochem.[1] (n.d.). Fmoc-Met(O)-OH Technical Data. Merck KGaA.[1] Link

  • Cleavage Cocktails & Met Oxidation/Reduction

    • Huang, H., & Rabenstein, D. L. (1999). A cleavage cocktail for methionine-containing peptides. Journal of Peptide Research, 53(5), 548–553. Link

    • Note: This reference defines "Reagent H" for reducing Met(O).[1] By exclusion, it validates using non-reducing cocktails to retain Met(O).

  • Prevention of Side Reactions

    • Biotage. (2023).[1][7] How to handle peptides that contain methionine. Link

  • General Fmoc SPPS Methodology

    • Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247–3256. Link

Sources

Application

Application Note: Optimization of Fmoc Deprotection Kinetics for D-Met(O) Containing Peptides

Executive Summary The incorporation of D-Methionine Sulfoxide [D-Met(O)] into peptide sequences presents a unique dual-advantage in Solid Phase Peptide Synthesis (SPPS): it introduces specific chiral functionality while...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The incorporation of D-Methionine Sulfoxide [D-Met(O)] into peptide sequences presents a unique dual-advantage in Solid Phase Peptide Synthesis (SPPS): it introduces specific chiral functionality while simultaneously acting as a "structure-breaker" to disrupt


-sheet aggregation due to its high polarity. However, the presence of D-Met(O) requires a recalibration of standard Fmoc deprotection protocols to prevent base-catalyzed racemization while ensuring complete removal of the protecting group.

This guide provides a precision protocol for handling D-Met(O) residues. Unlike standard hydrophobic residues, D-Met(O) alters the solvation profile of the peptide-resin matrix, often accelerating deprotection kinetics. Consequently, standard "blind" deprotection times (e.g., 2


 10 min) may be excessive, increasing the risk of chiral erosion. We introduce a Self-Validating UV-Feedback Protocol  to optimize these times dynamically.

Scientific Background & Mechanistic Insight

The D-Met(O) Advantage

Methionine (Met) is susceptible to S-alkylation and oxidation during SPPS. Using Met(O) protects the sulfide moiety, but it introduces a chiral center at the sulfur atom, creating diastereomers. When using D-Met(O) , the


-carbon is in the D-configuration, but the sulfoxide sulfur is typically a racemic mixture (

).
  • Polarity: The sulfoxide group is significantly more polar than the thioether in native Met. This increases solvation in DMF, reducing the "difficult sequence" effect often seen in hydrophobic domains.

  • Deprotection Kinetics: Due to improved solvation, Fmoc removal on D-Met(O) residues often proceeds faster than on aggregated L-Met residues.

  • Risk Factor: While the sulfoxide is stable to piperidine, the D-configuration at the

    
    -carbon is vulnerable to base-catalyzed racemization (enolization) upon prolonged exposure to piperidine, especially if the deprotection time is unnecessarily long.
    
Mechanism of Fmoc Removal

The removal of the Fmoc group proceeds via an E1cB mechanism induced by a secondary amine (Piperidine).

FmocMechanism cluster_monitoring Monitoring Point FmocPeptide Fmoc-Peptide (Resin Bound) Deprotonation Proton Abstraction (Rate Limiting) FmocPeptide->Deprotonation Base Piperidine (Base) Base->Deprotonation Intermediate Carbanion Intermediate Deprotonation->Intermediate Elimination β-Elimination Intermediate->Elimination FreePeptide NH2-Peptide (Ready for Coupling) Elimination->FreePeptide DBF Dibenzofulvene (DBF) Elimination->DBF Adduct DBF-Piperidine Adduct (UV Active @ 301nm) DBF->Adduct + Piperidine

Figure 1: Mechanism of Fmoc removal. The formation of the DBF-Piperidine adduct is the quantitative signal used for real-time monitoring.

Experimental Protocols

Protocol A: Optimized Deprotection Cocktail

To minimize racemization of the sensitive D-center, we recommend modifying the standard deprotection solution.

Reagents:

  • Standard: 20% (v/v) Piperidine in DMF.[1][2][3][4][5][6]

  • Optimized (D-Met Protection): 20% Piperidine + 0.1 M HOBt (1-Hydroxybenzotriazole) in DMF.

Expert Insight: The addition of HOBt suppresses base-catalyzed racemization and aspartimide formation (if Asp is present) without significantly retarding the removal of the Fmoc group.

Protocol B: Self-Validating UV-Monitoring (The "Smart" Method)

Instead of fixed times, use UV feedback to determine the exact endpoint. This prevents over-exposure of the D-Met(O) to base.

  • Setup: Ensure your synthesizer or manual vessel allows collection of the deprotection waste.

  • Wavelength: Set UV detector to 301 nm (specific for the dibenzofulvene-piperidine adduct).

  • Step-by-Step:

    • Wash 1: DMF (30 sec).

    • Deprotection 1 (Initial): Add Optimized Cocktail. React for 3 minutes . Drain and measure UV absorbance (

      
      ).
      
    • Deprotection 2 (Completion): Add fresh Optimized Cocktail. React for 5 minutes . Drain and measure UV absorbance (

      
      ).
      
    • Calculation:

      
      
      
    • Decision Logic:

      • If

        
         (i.e., <5% signal remaining), deprotection is complete. Total time: 8 mins.
        
      • If

        
        , perform a third deprotection for 5 minutes.
        

Typical Results for D-Met(O) Peptides: Due to the polarity of the sulfoxide, you will likely observe >90% removal in the first 3-minute step, allowing you to shorten the second step to 3-4 minutes, reducing total base exposure to <7 minutes.

Protocol C: Cleavage Strategy (The Fork in the Road)

The handling of D-Met(O) at the cleavage stage depends entirely on whether you want to keep the oxide or reduce it back to D-Met.

Table 1: Cleavage Cocktail Selection

Target ResidueCocktail CompositionRole of Components
D-Met(O) (Oxidized)TFA / TIPS / H2O (95:2.5:2.5) Non-Reducing. Avoids thiols (EDT, DODT) and iodides which can partially reduce the sulfoxide.
D-Met (Reduced)Reagent K or TFA / DMS / NH4I Reducing. Ammonium Iodide (NH4I) and Dimethyl sulfide (DMS) actively reduce Met(O) back to Met.

Workflow Visualization

The following diagram illustrates the critical decision points when synthesizing peptides with D-Met(O).

SPPS_Workflow Start Start Synthesis Resin Loading Coupling Coupling Cycle (D-Met(O) Incorporation) Start->Coupling Deprotection Fmoc Deprotection (20% Pip + 0.1M HOBt) Coupling->Deprotection Monitor UV Monitoring (301nm) Is A2 < 5% of A1? Deprotection->Monitor Monitor->Deprotection No (Extend Time) NextAA Next Amino Acid Monitor->NextAA Yes (Complete) NextAA->Coupling Repeat Cycle Complete Synthesis Complete NextAA->Complete Final Residue Decision Target Molecule? Complete->Decision CleaveOx Cleavage A (Non-Reducing) TFA/TIPS/H2O Target: D-Met(O) Decision->CleaveOx Keep Oxidized CleaveRed Cleavage B (Reducing) TFA/DMS/NH4I Target: D-Met Decision->CleaveRed Reduce to Met

Figure 2: Decision tree for D-Met(O) synthesis. Note the critical divergence at the cleavage step.

Data Analysis & Troubleshooting

HPLC Profile Interpretation

When analyzing crude D-Met(O) peptides, do not mistake peak splitting for impurity.

  • Observation: A split peak or doublet in the main product peak.

  • Cause: D-Met(O) contains a chiral center at the sulfur, creating diastereomers (

    
     and 
    
    
    
    ). These often resolve slightly on C18 columns.
  • Verification: Mass spectrometry (ESI-MS) will show identical mass for both peaks.

  • Action: If D-Met(O) is the target, collect both. If D-Met is the target, the reduction (Protocol C, Row 2) should collapse these into a single peak.

Troubleshooting Guide
IssueProbable CauseCorrective Action
Incomplete Deprotection Aggregation (rare for Met(O), common for long peptides).Use "Magic Mixture" (DCM/DMF/NMP 1:1:1) or elevate temp to 40°C (caution with racemization).
Racemization (>5% L-isomer) Prolonged base exposure; High temperature.Strictly limit deprotection time using UV monitoring. Add 0.1M HOBt to piperidine. Do not exceed 40°C.
Unexpected Reduction Presence of thiols in cleavage cocktail.[5]Ensure cleavage cocktail is free of EDT, DTT, or Thioanisole if Met(O) is desired.
Alkylation (+56 Da) Scavenger failure during cleavage.If reducing Met(O) to Met, ensure sufficient scavenger (TIPS/DMS) is present to trap t-butyl cations.

References

  • Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[7][8][9] Chemical Reviews, 109(6), 2455-2504. Link

  • Coin, I., et al. (2007). "Deprotection kinetics in Fmoc solid phase peptide synthesis." Journal of Peptide Science, 13, 143-148.[10] Link

  • Gongora-Benitez, M., et al. (2013). "Optimized Fmoc solid-phase synthesis of the cysteine-rich peptide linaclotide." Biopolymers, 100(5), 492-500. (Reference for HOBt use in deprotection).
  • Biotage Application Note. "How to handle peptides that contain methionine." Link

  • Thermo Fisher Scientific. "Cleavage Techniques and Cocktails." Link

Sources

Method

Application Note: High-Fidelity Synthesis of Amyloid Beta Analogs Incorporating Fmoc-D-Met(O)-OH

Executive Summary The synthesis of Amyloid Beta (A ) analogs containing oxidized methionine residues, particularly in the D-enantiomeric configuration (Fmoc-D-Met(O)-OH ), represents a critical frontier in Alzheimer’s Di...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The synthesis of Amyloid Beta (A


) analogs containing oxidized methionine residues, particularly in the D-enantiomeric configuration (Fmoc-D-Met(O)-OH ), represents a critical frontier in Alzheimer’s Disease (AD) research.[1] These analogs are essential for elucidating the role of oxidative stress in fibrillization kinetics and for developing protease-resistant "beta-sheet breaker" peptides.

However, this synthesis presents a dual challenge:

  • Sequence Difficulty: The hydrophobic nature of A

    
     (particularly residues 25–42) leads to on-resin aggregation, causing deletion sequences.[1]
    
  • Redox Instability: Standard Solid Phase Peptide Synthesis (SPPS) cleavage cocktails often contain thiols (e.g., EDT) that inadvertently reduce Methionine Sulfoxide (Met(O)) back to Methionine (Met), destroying the intended modification.[1]

This guide provides a validated protocol to overcome these barriers, ensuring the retention of the sulfoxide moiety and the successful synthesis of high-purity D-Met(O)-A


 analogs.

Scientific Logic & Mechanism[1][2]

The Role of D-Met(O)
  • Stereochemical Disruption: The incorporation of D-amino acids into L-peptide sequences disrupts the hydrogen bonding network required for

    
    -sheet formation. This makes D-Met analogs potent inhibitors of amyloid aggregation.[1]
    
  • Oxidative Stability: Methionine-35 oxidation is a hallmark of AD pathology.[1] Synthesizing the sulfoxide form (Met(O)) allows researchers to study the biophysical properties of "aged" plaques. Unlike wild-type Met, Met(O) is more polar and alters the solvation shell of the peptide.

The "Non-Reducing" Imperative

In standard SPPS, scavengers like Ethanedithiol (EDT) or Thioanisole are used to trap carbocations. However, under acidic conditions (TFA), these thiols act as reducing agents, converting Met(O)


 Met.[1]
Rule:  To synthesize Met(O) peptides, all thiols must be excluded  from the cleavage cocktail.
Visualization: Synthesis & Aggregation Logic[1][2]

G Start Fmoc-D-Met(O)-OH Starting Material SPPS SPPS Coupling (Prevent Aggregation) Start->SPPS Decision Cleavage Cocktail Selection SPPS->Decision Path_Reducing Standard Reagent K (Contains EDT/Thioanisole) Decision->Path_Reducing Incorrect Path_NonReducing Oxide-Compatible Cocktail (TFA / TIPS / H2O) Decision->Path_NonReducing Correct Result_Fail FAILURE: Reduction to Met (Loss of Modification) Path_Reducing->Result_Fail Result_Success SUCCESS: Intact D-Met(O) Analog Path_NonReducing->Result_Success

Figure 1: Critical decision pathway for preserving the sulfoxide state. The exclusion of thiol scavengers is the single most important factor in this protocol.

Detailed Protocol

Materials & Reagents
ReagentGrade/SpecificationPurpose
Fmoc-D-Met(O)-OH >98% Enantiomeric PurityCore building block.[1][2]
Resin Tentagel S RAM or Rink Amide (Low Load: 0.2–0.3 mmol/g)Low loading reduces inter-chain aggregation.[1]
Coupling Reagents HATU / HOAt / DIEAHigh-efficiency coupling for difficult sequences.[1]
Cleavage Acid TFA (Trifluoroacetic acid), Sequencing GradeMain cleavage agent.[1]
Scavenger TIPS (Triisopropylsilane)Non-reducing scavenger.[1]
Solvent DMF (Amine-free), NMPNMP is superior for aggregating sequences.[1]
Protocol Phase I: Resin Loading & Elongation

Note: A


 sequences are prone to "deletion" errors due to beta-sheet formation on-resin.
  • Resin Preparation: Swell resin (0.1 mmol scale) in DCM for 30 min, then DMF for 30 min.

  • Deprotection: 20% Piperidine in DMF (2 x 5 min). Modification: Add 0.1M HOBt to the deprotection solution to minimize aspartimide formation (common in A

    
    ).[1][3]
    
  • Coupling (Standard AA):

    • 5 eq.[1][4][5] Fmoc-AA-OH

    • 4.9 eq.[1] HBTU / 5 eq. DIEA

    • Time: 45 min at Room Temp.

  • Coupling (Fmoc-D-Met(O)-OH):

    • Use HATU/HOAt instead of HBTU to ensure complete coupling of the modified residue.

    • Double Couple: Perform the coupling reaction twice (2 x 45 min) to ensure 100% incorporation.

  • Handling Aggregation (Residues 25-42):

    • Use NMP instead of DMF for these cycles.

    • If available, use Microwave-Assisted SPPS (50°C for 5 min) to disrupt beta-sheets.[1]

Protocol Phase II: The "Non-Reducing" Cleavage (CRITICAL)

This step deviates from standard peptide chemistry.[1] Do NOT use Reagent K.

  • Wash Resin: DCM (5x), MeOH (3x), Ether (3x).[1] Dry under Nitrogen.[1][4]

  • Prepare Cocktail:

    • 95% TFA[1][6][7]

    • 2.5% TIPS (Triisopropylsilane)[1][3]

    • 2.5%

      
      [1][3][6][8]
      
    • Total Volume: 10 mL per 0.1 mmol resin.[1]

  • Reaction:

    • Add cocktail to resin.[1][4][7]

    • Shake gently for 2.5 to 3 hours . (Met(O) is stable in acid, but extended times >4h promote side reactions).[1]

  • Precipitation:

    • Filter resin; collect filtrate.[1]

    • Add dropwise into cold Diethyl Ether (-20°C).

    • Centrifuge (3000 rpm, 10 min) to pellet the white precipitate.

    • Decant ether.[1] Repeat wash 2x.[1]

Protocol Phase III: Purification & Analysis

HPLC Method:

  • Column: C18 Reverse Phase (e.g., Phenomenex Jupiter), 300Å pore size (essential for amyloid peptides).[1]

  • Buffer A: 0.1% TFA in Water.[1]

  • Buffer B: 0.1% TFA in Acetonitrile.[1]

  • Gradient: 10% to 60% B over 45 mins. Note: Met(O) peptides are slightly more hydrophilic and will elute earlier than their reduced Met counterparts.[1]

Mass Spectrometry Validation:

  • Target Mass: Calculate the exact mass of the wild-type sequence and add +16 Da for the oxygen atom.

  • Self-Validation Check: If you observe a peak at [M-16], your cleavage cocktail failed (reduction occurred).[1] If you observe [M+32], you have over-oxidized to the sulfone (Met(

    
    )), likely due to poor scavenger quality.[1]
    

Mechanism of Action: D-Met(O) as an Aggregation Inhibitor[1][2]

The following diagram illustrates how the synthesized analog disrupts the pathological pathway of Alzheimer's A


.

Pathway Monomer Aβ Monomers (Random Coil) Nucleation Nucleation (Lag Phase) Monomer->Nucleation Sheet Beta-Sheet Stacking Nucleation->Sheet Self-Assembly Fibril Amyloid Fibril (Plaque) Sheet->Fibril Sheet->Fibril BLOCKED Inhibitor D-Met(O) Analog (The Breaker) Inhibitor->Sheet Steric Clash & H-Bond Disruption

Figure 2: Mechanism of D-Met(O) interference. The D-stereochemistry prevents the "locking" of the beta-sheet zipper, while the Sulfoxide (O) alters local polarity.

Troubleshooting & Optimization

IssueProbable CauseSolution
Mass Spec shows M-16 (Reduction) Contamination with thiols or use of old TIPS.[1]Use fresh TIPS. Ensure cleavage vessel is free of DTT/EDT residues.[1]
Incomplete Coupling (Deletion) Aggregation of A

on resin.[1][3][9]
Use microwave coupling (50°C). Switch to ChemMatrix resin.[1] Use Pseudoproline dipeptides at Ser26/Gly25.[1]
Aspartimide Formation (M-18) Base-catalyzed cyclization of Asp-Gly/Asp-Ser.[1]Add 0.1M HOBt to the Piperidine deprotection solution.
Low Solubility Hydrophobic nature of A

.[1]
Dissolve crude peptide in HFIP (Hexafluoroisopropanol) before HPLC injection to break aggregates.[1]

References

  • Synthesis of Met(O)

    • Title: "Methionine sulfoxide in peptide synthesis: A review of challenges and str
    • Source: Sigma-Aldrich / Novabiochem Technical Notes.[1]

    • URL: (Note: Refer to section on Met(O) cleavage compatibility).[1]

  • D-Amino Acids in Alzheimer's

    • Title: "D-amino acid-based peptide inhibitors as early or preventative therapy in Alzheimer disease."[1][10]

    • Source: NIH / PubMed Central.[1]

    • URL:[Link]

  • Amyloid Beta Synthesis Challenges

    • Title: "Three Decades of Amyloid Beta Synthesis: Challenges and Advances."[1][9]

    • Source: Frontiers in Chemistry.[1][11]

    • URL:[Link]

  • Met35 Oxidation Kinetics

    • Title: "Effect of methionine-35 oxidation on the aggregation of amyloid-β peptide."[12][13]

    • Source: Biophysical Chemistry (via NIH).[1]

    • URL:[Link]

Sources

Application

Topic: Strategic Handling and Storage of Fmoc-D-Met(O)-OH Powder for Advanced Peptide Synthesis

An Application Note and Protocol from the Office of the Senior Application Scientist Abstract Fmoc-D-Met(O)-OH, the sulfoxide form of Fmoc-protected D-methionine, is a specialized building block for Solid-Phase Peptide S...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

Fmoc-D-Met(O)-OH, the sulfoxide form of Fmoc-protected D-methionine, is a specialized building block for Solid-Phase Peptide Synthesis (SPPS). Its strategic application is rooted in managing the inherent susceptibility of the methionine thioether side-chain to oxidation—a common and often unpredictable side reaction during peptide synthesis and cleavage.[1][2] This document provides a comprehensive guide to the optimal handling, storage, and application of Fmoc-D-Met(O)-OH powder. We will delve into the causality behind recommended procedures, ensuring the chemical integrity of the reagent from vial to final peptide, and explore the strategic advantages of incorporating this residue to improve the synthesis of challenging, aggregation-prone peptides.[3]

Introduction: The Rationale for Using Pre-oxidized Methionine

Methionine's thioether side chain is one of the most easily oxidized functionalities among the canonical amino acids. During standard Fmoc-SPPS, unintended oxidation can occur at various stages, particularly during the final acidic cleavage from the resin, leading to a heterogeneous mixture of the desired peptide and its sulfoxide variant.[1] This complicates purification and can compromise the final yield.

The deliberate use of Fmoc-D-Met(O)-OH offers a proactive solution to this problem. By incorporating the methionine residue in its already-oxidized (sulfoxide) state, the synthesis becomes more controlled and predictable. Key advantages include:

  • Improved Solubility: Methionine sulfoxide is significantly more polar and hydrophilic than its non-oxidized counterpart. This property can disrupt the secondary structures that lead to aggregation in hydrophobic peptides during synthesis, improving solvation and reaction kinetics.[3]

  • Simplified Purification: Synthesizing a single, oxidized species results in a cleaner crude product profile, which greatly simplifies purification by HPLC.[3]

  • Reversible Modification: The methionine sulfoxide can be quantitatively reduced back to methionine post-purification if the native, non-oxidized form is the final target.[3][4]

This guide provides the necessary protocols to maintain the stability and reactivity of the Fmoc-D-Met(O)-OH reagent.

Physicochemical and Safety Profile

Accurate identification and understanding of the reagent's properties are paramount for its effective and safe use.

PropertyValueSource(s)
Chemical Name N-α-Fmoc-D-methionine sulfoxide[5]
CAS Number 76265-70-8[5][6]
Molecular Formula C₂₀H₂₁NO₅S[5][6]
Molecular Weight 387.45 g/mol [6]
Appearance White to off-white or slight yellow powder/solid[5]
Primary Application Fmoc Solid-Phase Peptide Synthesis (SPPS)
GHS Hazard Statements H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)[6]
Storage Temperature 2-8°C [6]

Core Handling and Storage Protocols

The primary objective of these protocols is to prevent moisture absorption and chemical degradation. While stable under recommended conditions, improper handling can compromise the reagent's integrity.[5]

Initial Receipt and Inspection
  • Verify Seal Integrity: Upon receipt, immediately inspect the container to ensure the manufacturer's seal is intact. Any breach could indicate exposure to atmospheric moisture or contaminants.

  • Log Information: Record the date of receipt, lot number, and initial appearance of the powder in your laboratory inventory.

  • Immediate Storage: Transfer the container to the recommended storage environment without delay.

Long-Term Storage Protocol

The longevity and stability of Fmoc-D-Met(O)-OH powder are critically dependent on the storage environment.

  • Temperature: Store the tightly sealed container at 2-8°C .[6] This temperature range slows potential degradation pathways common to complex organic molecules.[7]

  • Atmosphere: Store under a dry, inert atmosphere (e.g., argon or nitrogen). While not always mandatory for short-term storage, backfilling the vial with an inert gas after each use is best practice to displace oxygen and moisture, which are the primary drivers of degradation for many reagents.[8]

  • Moisture Control: Store in a desiccated environment. A laboratory refrigerator equipped with a desiccant or a dedicated desiccator cabinet is ideal. Amino acids and their derivatives can be hygroscopic.[8]

  • Light: Protect from direct light by storing in the original amber or opaque vial.[7]

Weighing and Aliquoting Protocol

This procedure is designed to minimize atmospheric exposure.

  • Temperature Equilibration: Before opening, allow the container to warm to ambient room temperature for at least 30-60 minutes. This is a critical step to prevent atmospheric moisture from condensing onto the cold powder.

  • Inert Atmosphere Handling: Whenever possible, handle the powder in a controlled environment, such as a glovebox or under a gentle stream of argon or nitrogen gas.

  • Dispensing: Use clean, dry, and non-reactive spatulas (e.g., PTFE-coated or stainless steel). Quickly weigh the desired amount and promptly return the stock container to storage, ensuring the cap is tightly sealed.

  • Aliquoting: For frequently used reagents, consider preparing several smaller aliquots from a new bottle. This practice limits the number of times the primary stock container is opened, preserving its integrity.

Application in Peptide Synthesis: A Strategic Workflow

The decision to use Fmoc-D-Met(O)-OH is a strategic choice made to circumvent common synthesis problems.

Decision Pathway: Met vs. Met(O)

The following diagram illustrates the decision-making process for selecting the appropriate methionine building block.

decision_workflow start Synthesizing a Met-containing peptide? q1 Is the peptide sequence known to be hydrophobic or aggregation-prone? start->q1 use_met_o Use Fmoc-D-Met(O)-OH q1->use_met_o Yes use_met Use standard Fmoc-D-Met-OH q1->use_met No q2 Is the final peptide required to be in the native (non-oxidized) form? use_met_o->q2 end_process Final Peptide use_met->end_process add_reduction Add post-purification reduction step q2->add_reduction Yes q2->end_process No add_reduction->end_process

Caption: Decision workflow for selecting the appropriate methionine building block.

Experimental Protocol: Incorporation via Fmoc-SPPS

This protocol assumes standard automated or manual Fmoc-SPPS procedures.

  • Reagent Preparation: Dissolve Fmoc-D-Met(O)-OH and an appropriate activator (e.g., HBTU, HATU) in a suitable solvent, typically DMF. Most Fmoc-amino acids are highly soluble in DMF.[9]

  • Coupling Reaction: Introduce the activated Fmoc-D-Met(O)-OH solution to the deprotected N-terminus of the resin-bound peptide. Standard coupling times and monitoring (e.g., Kaiser test) are applicable.

  • Synthesis Continuation: Continue with subsequent deprotection and coupling cycles as dictated by the peptide sequence.

  • Cleavage and Deprotection: After synthesis is complete, treat the resin with a standard acidolytic cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O). The use of scavengers like dithiothreitol (DTT) to prevent oxidation is not necessary for the Met(O) residue itself, though they may be required for other sensitive residues like Trp or Cys.[4]

  • Purification: Purify the crude peptide containing Met(O) using reverse-phase HPLC. The increased polarity of the peptide often results in earlier elution times and sharper peaks compared to its non-oxidized analog.

Post-Purification Reduction (Optional)

If the native peptide is desired, the purified Met(O)-containing peptide can be reduced.

spss_workflow cluster_synthesis SPPS Cycle incorporation 1. Incorporate Fmoc-D-Met(O)-OH elongation 2. Elongate Peptide Chain incorporation->elongation cleavage 3. Cleave from Resin (TFA Cocktail) elongation->cleavage purification 4. Purify Crude Peptide (HPLC) cleavage->purification reduction 5. (Optional) Reduce Met(O) back to Met purification->reduction If native form needed final_peptide Final Peptide purification->final_peptide If oxidized form is target reduction->final_peptide

Caption: SPPS workflow incorporating Fmoc-D-Met(O)-OH with an optional reduction step.

Troubleshooting

  • Poor Solubility of Powder: If the powder does not dissolve readily in DMF, it may have absorbed significant moisture. Ensure the vial was properly equilibrated to room temperature before opening.

  • Discoloration of Powder: A significant change from its initial white/off-white color could indicate degradation. It is recommended to use a fresh vial and review storage conditions.

  • Incomplete Coupling: While unlikely to be an issue with the reagent itself if stored correctly, ensure activation reagents and solvents are fresh and anhydrous.

References

  • Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

  • Rentier, C., et al. (2015). Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins. tks - Teknoscienze. [Link]

  • Safety Data Sheet: Fmoc-Met(O)-OH. AAPPTec, LLC. [Link]

  • Hartmann, M., et al. (2018). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides. PMC. [Link]

  • Fmoc-D-Methionine (Fmoc-D-Met-OH) BP EP USP CAS 112883-40-6 Manufacturers and Suppliers. Fengchen Group Co., Ltd. [Link]

  • Ismail, E. T., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega. [Link]

  • How to handle peptides that contain methionine. Biotage. (2023). [Link]

  • How long can one store amino acids at room temperature? Quora. (2012). [Link]

  • Shelf Life and Storage Requirements for Amino Acids: A Guide. Pangoo.biz. (2025). [Link]

  • Oxidation of Amino Acids. [Link]

  • Solubility of reagents (Fmoc-AA-OH and additive coupling reagents) in PolarClean at RT. ResearchGate. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Preventing Racemization of Fmoc-D-Met(O)-OH During Activation

Welcome to our technical support center. This guide is designed for researchers, scientists, and drug development professionals to address the critical issue of racemization of Fmoc-D-Met(O)-OH during the activation step...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our technical support center. This guide is designed for researchers, scientists, and drug development professionals to address the critical issue of racemization of Fmoc-D-Met(O)-OH during the activation step in solid-phase peptide synthesis (SPPS). As Senior Application Scientists, we provide not just protocols, but the underlying scientific principles to empower you to make informed decisions in your work.

Understanding the Challenge: The "Why" Behind Racemization

The use of Fmoc-D-Met(O)-OH is a strategic choice to prevent the oxidation of the methionine sidechain during peptide synthesis.[1] The plan is often to incorporate the sulfoxide and then reduce it back to methionine post-synthesis.[1][2] This approach, however, introduces a new challenge: the potential for racemization of the D-amino acid to its L-epimer during the activation and coupling steps.

Racemization, or epimerization in the context of a chiral peptide chain, is a significant side reaction that can compromise the purity, and ultimately the biological activity, of the final peptide product. The primary mechanism for racemization of Nα-urethane protected amino acids, such as Fmoc-derivatives, is through the formation of a 5(4H)-oxazolone intermediate.[3][4]

The rate of this side reaction is influenced by several factors:

  • Coupling Reagents: Carbodiimide-based reagents like DCC and DIC can lead to higher rates of racemization if used without additives.[3]

  • Base: The strength and steric hindrance of the base used during coupling have a significant impact.[5]

  • Activation Time: Prolonged pre-activation of the amino acid increases the opportunity for oxazolone formation.[3]

  • Temperature: Higher temperatures accelerate the rate of racemization.[3]

Below is a diagram illustrating the base-catalyzed racemization mechanism via oxazolone formation.

racemization_mechanism cluster_activation Activation cluster_racemization Racemization Pathway cluster_coupling Coupling to Peptide Fmoc_AA Fmoc-D-Met(O)-OH Activated_Ester Activated Ester (e.g., O-acylisourea) Fmoc_AA->Activated_Ester Coupling Reagent (e.g., DIC) Oxazolone 5(4H)-Oxazolone (planar, achiral intermediate) Activated_Ester->Oxazolone Base (e.g., DIPEA) D_Peptide Desired D-Peptide Activated_Ester->D_Peptide Enolate Enolate Oxazolone->Enolate Base L_Peptide Racemized L-Peptide Oxazolone->L_Peptide Peptide_Resin H₂N-Peptide-Resin Peptide_Resin->D_Peptide Peptide_Resin->L_Peptide

Caption: Base-catalyzed racemization of an activated Fmoc-amino acid via an oxazolone intermediate.

Troubleshooting Guide & FAQs

This section is formatted in a question-and-answer style to directly address common issues and provide actionable solutions.

FAQ 1: I'm observing a significant amount of the L-epimer of Met(O) in my peptide. What is the most likely cause?

The most probable cause is the formation of the oxazolone intermediate during the activation and coupling of Fmoc-D-Met(O)-OH. This is often exacerbated by the choice of coupling reagents and the base used. While urethane-protected amino acids are generally considered resistant to racemization, sensitive residues can still be affected under suboptimal conditions.[4]

Troubleshooting Step 1: Evaluate Your Coupling Reagent and Additives

Question: Which coupling reagents are best for minimizing racemization of Fmoc-D-Met(O)-OH?

Answer: The use of carbodiimides, such as Diisopropylcarbodiimide (DIC), in combination with a racemization-suppressing additive is highly recommended. These additives form an active ester that is less prone to racemization.[3]

AdditiveAdvantagesConsiderations
HOBt (1-Hydroxybenzotriazole)Effective at suppressing racemization.[5]Has explosive properties, leading to restricted availability.[5]
Oxyma Pure (Ethyl 2-cyano-2-(hydroxyimino)acetate)A non-explosive and highly effective alternative to HOBt.[6] Shown to be more effective than HOBt in carbodiimide-mediated couplings.[6]Generally considered the safer and often more effective choice.
HOAt (1-Hydroxy-7-azabenzotriazole)Markedly accelerates acylation and reduces racemization.[4]Also has explosive properties.

Recommendation: For the coupling of Fmoc-D-Met(O)-OH, the combination of DIC and Oxyma Pure is the preferred choice to minimize racemization.[6][7]

Troubleshooting Step 2: Assess the Base Used in Your Coupling Reaction

Question: Can the base I'm using for coupling contribute to racemization?

Answer: Absolutely. The base plays a critical role in the racemization process. Stronger, less sterically hindered bases can accelerate the abstraction of the α-proton, leading to oxazolone formation.[5]

BaseTypeImpact on Racemization
DIPEA (N,N-Diisopropylethylamine)Strong, moderately hinderedCommonly used, but known to increase the risk of racemization.[4]
NMM (N-Methylmorpholine)WeakerA better alternative to DIPEA for reducing racemization.[8]
2,4,6-Collidine Sterically hinderedRecommended for couplings with a high risk of racemization.[4][5]

Recommendation: To minimize racemization of Fmoc-D-Met(O)-OH, replace DIPEA with a weaker or more sterically hindered base like NMM or 2,4,6-collidine .

Troubleshooting Step 3: Control Your Reaction Conditions

Question: Do temperature and pre-activation time matter?

Answer: Yes, these are critical parameters to control.

  • Temperature: Higher temperatures increase the rate of all chemical reactions, including the undesirable formation of the oxazolone intermediate.[3] It is advisable to perform the coupling at room temperature or even cooled to 0°C for particularly sensitive couplings.

  • Pre-activation Time: Prolonged pre-activation of the Fmoc-amino acid before adding it to the resin allows more time for the activated species to cyclize to the oxazolone.[3] Therefore, pre-activation time should be kept to a minimum.

Recommendation: Perform the coupling at room temperature and minimize the pre-activation time. Ideally, the activated species should be generated in situ or added to the resin immediately after a very short pre-activation period.

The following diagram illustrates a recommended workflow for minimizing racemization.

workflow Start Start: Couple Fmoc-D-Met(O)-OH Reagents Select Reagents: - Fmoc-D-Met(O)-OH - DIC - Oxyma Pure - NMM or Collidine Start->Reagents Preactivation Minimize Pre-activation: Dissolve Fmoc-D-Met(O)-OH and Oxyma Pure. Add base, then DIC immediately before adding to resin. Reagents->Preactivation Coupling Couple at Room Temperature (or 0°C for highly sensitive sequences) Preactivation->Coupling Monitoring Monitor Coupling Completion (e.g., Kaiser Test) Coupling->Monitoring Wash Wash Resin Thoroughly Monitoring->Wash Complete Incomplete Incomplete Coupling: Recouple with fresh reagents Monitoring->Incomplete Incomplete Continue Continue Synthesis Wash->Continue

Caption: Recommended workflow for coupling Fmoc-D-Met(O)-OH with minimal racemization.

Experimental Protocols

Protocol 1: Recommended Coupling of Fmoc-D-Met(O)-OH using DIC/Oxyma Pure

This protocol is designed to be a starting point for minimizing racemization during the incorporation of Fmoc-D-Met(O)-OH.

Materials:

  • Fmoc-D-Met(O)-OH (3 equivalents)

  • Resin-bound peptide with a free N-terminal amine

  • Diisopropylcarbodiimide (DIC) (3 equivalents)

  • Oxyma Pure (3 equivalents)

  • N-Methylmorpholine (NMM) or 2,4,6-Collidine (6 equivalents if starting from the amine salt)

  • N,N-Dimethylformamide (DMF)

Procedure:

  • Resin Preparation:

    • Swell the peptide-resin in DMF for 30-60 minutes.

    • Perform Fmoc deprotection using 20% piperidine in DMF.

    • Wash the resin thoroughly with DMF.

  • Amino Acid Activation and Coupling:

    • In a separate vessel, dissolve Fmoc-D-Met(O)-OH (3 eq.) and Oxyma Pure (3 eq.) in DMF.

    • If the N-terminal amine of the peptide-resin is a salt (e.g., hydrochloride), add NMM or 2,4,6-collidine (6 eq.) to the resin and agitate for 2 minutes. Drain the resin. Then, add the base to the amino acid solution.

    • Add DIC (3 eq.) to the amino acid/Oxyma/base solution.

    • Immediately add the activation mixture to the deprotected peptide-resin.

    • Allow the coupling reaction to proceed for 1-2 hours at room temperature.

  • Washing and Monitoring:

    • Wash the resin with DMF to remove excess reagents and byproducts.

    • Perform a Kaiser test or other appropriate test to confirm the completion of the coupling reaction. If the test is positive, a recoupling step with fresh reagents may be necessary.

Protocol 2: Quantification of Racemization by Chiral HPLC

This protocol provides a general method for determining the extent of racemization.

  • Peptide Cleavage and Deprotection:

    • Cleave a small sample of the peptide from the resin using an appropriate cleavage cocktail (e.g., TFA/TIS/H₂O).

    • Precipitate the peptide in cold diethyl ether, centrifuge, and dry.

  • Total Hydrolysis:

    • Hydrolyze the peptide in 6N HCl at 110°C for 24 hours in a sealed, evacuated tube.

    • Dry the hydrolysate to remove the acid.

  • Chiral HPLC Analysis:

    • Re-dissolve the amino acid mixture in a suitable buffer.

    • Inject the sample onto a chiral HPLC column (e.g., a crown ether-based or ligand-exchange column).

    • Separate the D- and L-isomers of methionine sulfoxide using an appropriate mobile phase.

    • Quantify the peak areas to determine the percentage of the L-epimer.

References

  • AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

  • Al Musaimi, O., et al. (2022). Carbodiimide-Mediated Beckmann Rearrangement of Oxyma-B as a Side Reaction in Peptide Synthesis. Molecules, 27(13), 4235. [Link]

  • de la Torre, B. G., & Albericio, F. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega, 7(7), 5693-5702. [Link]

  • Liang, C., et al. (2017). Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis. Tetrahedron Letters, 58(15), 1469-1472. [Link]

  • Yang, Y., et al. (2022). Suppression of Simultaneous Fmoc-His(Trt)-OH Racemization and Nα-DIC-Endcapping in Solid-Phase Peptide Synthesis through Design of Experiments and Its Implication for an Amino Acid Activation Strategy in Peptide Synthesis. Organic Process Research & Development, 26(7), 2133-2143. [Link]

  • Pathak, T. P., et al. (2018). Oxyma-based phosphates for racemization-free peptide segment couplings. RSC Advances, 8(52), 29636-29640. [Link]

  • Toth, I., et al. (2020). Epimerisation in Peptide Synthesis. Molecules, 25(23), 5634. [Link]

  • Taboada, L., et al. (2019). One-pot full peptide deprotection in Fmoc-based solid-phase peptide synthesis: Methionine sulfoxide reduction with Bu4NBr. Organic & Biomolecular Chemistry, 17(32), 7574-7580. [Link]

  • Aapptec. Coupling Reagents. Retrieved from [Link]

  • Reusche, V., & Thomas, F. (2021). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides. ChemistryOpen, 10(5), 584-589. [Link]

  • Biotage. (2023). How to handle peptides that contain methionine. Retrieved from [Link]

  • Reusche, V., & Thomas, F. (2021). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides. ChemistryOpen, 10(5), 584-589. [Link]

  • Aapptec. (2005). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

  • Nowick, J. S. (2018). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

  • Yang, Y., et al. (2022). Suppression of Simultaneous Fmoc-His(Trt)-OH Racemization and Nα-DIC-Endcapping in Solid-Phase Peptide Synthesis through Design of Experiments and Its Implication for an Amino Acid Activation Strategy in Peptide Synthesis. Organic Process Research & Development, 26(7), 2133-2143. [Link]

  • De Luca, S., et al. (2016). Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins. Journal of Peptide Science, 22(6), 373-381. [Link]

Sources

Optimization

optimizing temperature for Fmoc-D-Met(O)-OH coupling reactions

Technical Support Center: Fmoc-D-Met(O)-OH Optimization Executive Summary: The Thermal-Chiral Paradox Welcome to the technical support center for Fmoc-D-Met(O)-OH (Fmoc-D-Methionine sulfoxide). You are likely here becaus...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Fmoc-D-Met(O)-OH Optimization

Executive Summary: The Thermal-Chiral Paradox

Welcome to the technical support center for Fmoc-D-Met(O)-OH (Fmoc-D-Methionine sulfoxide). You are likely here because you are balancing two opposing forces: Reaction Kinetics (requiring heat) and Stereochemical Integrity (requiring mild conditions).

Fmoc-D-Met(O)-OH presents a unique challenge. The sulfoxide group on the side chain is electron-withdrawing, which can slightly increase the acidity of the


-proton compared to native Methionine. When coupled with the inherent susceptibility of D-amino acids to racemization during activation, temperature control becomes the single most critical variable in your protocol.

Part 1: Core Optimization Parameters

The "Safe Zone" Protocol

Based on thermodynamic stability profiles of oxidized sulfur and D-isomer racemization kinetics, we define the following operating windows:

ParameterConventional SPPSMicrowave SPPS (Recommended)Critical Limit
Temperature 25°C (RT)50°C (Max) DO NOT exceed 75°C
Coupling Time 60 - 120 min10 - 15 min> 20 min (at 50°C)
Activation DIC / Oxyma PureDIC / Oxyma PureAvoid HATU/DIPEA > 40°C
Base None (if DIC used)None (if DIC used)Avoid excess DIPEA

Critical Insight: Why DIC/Oxyma over HATU/DIPEA? In the presence of heat (Microwave), strong bases like DIPEA significantly accelerate base-catalyzed enolization (racemization) of D-amino acids. The electron-withdrawing sulfoxide group in Met(O) exacerbates this risk. DIC/Oxyma Pure creates a neutral-to-acidic environment that suppresses racemization while maintaining high coupling efficiency at 50°C.

Part 2: Decision Matrix & Workflows

Workflow 1: Temperature Selection Logic

Use this decision tree to determine your optimal coupling strategy based on sequence difficulty and equipment availability.

TemperatureOptimization Start Start: Coupling Fmoc-D-Met(O)-OH Equip Equipment Available? Start->Equip Conv Conventional SPPS (Room Temp) Equip->Conv Shaker/Manual Micro Microwave SPPS Equip->Micro Microwave Synthesizer SeqDiff Sequence Difficulty? SeqDiff->Conv Standard Double Double Coupling (2 x 60 min) SeqDiff->Double Aggregating/Steric Conv->SeqDiff TempCheck Temp Control Micro->TempCheck Optimum OPTIMIZED CONDITION: 50°C, 10 min Reagent: DIC/Oxyma TempCheck->Optimum Set to 50°C Danger HIGH RISK: >75°C Racemization Likely TempCheck->Danger Default (75°C+)

Figure 1: Decision matrix for selecting coupling temperature. Note the strict 50°C limit for Microwave SPPS.

Part 3: Troubleshooting Guide

Scenario A: High Racemization (D- to L- conversion)
  • Symptom: LC-MS shows a split peak or a shoulder with identical mass (M+H)+.

  • Root Cause: Base-catalyzed removal of the

    
    -proton during the activated ester stage.[1]
    
  • The Fix:

    • Switch Reagents: Move from HATU/DIPEA to DIC/Oxyma Pure .

    • Lower Temperature: If using microwave, drop from 50°C to Room Temperature (extend time to 30 min).

    • Base Swap: If you must use onium salts (HATU/HBTU), replace DIPEA with TMP (2,4,6-Trimethylpyridine / Collidine) . Collidine is a weaker, more sterically hindered base that reduces proton abstraction.

Scenario B: Incomplete Coupling (Deletion Sequences)
  • Symptom: Kaiser test is blue/violet; LC-MS shows (Target Mass - MetO).

  • Root Cause: The sulfoxide group is polar and bulky, potentially causing steric clash or aggregation in hydrophobic sequences.

  • The Fix:

    • Double Coupling: Do not increase temperature. Perform two cycles at 50°C (10 min each).

    • Solvent Change: Use a binary solvent system. DMF/THF (1:1) or DMF/DCM can disrupt aggregation that prevents the bulky Met(O) from accessing the N-terminus.

Scenario C: Side-Chain Modification (Reduction)
  • Symptom: Mass spectrum shows -16 Da (loss of oxygen) relative to expected mass.

  • Root Cause: Accidental reduction of the sulfoxide to Methionine. This is rare during coupling but common during cleavage if "Reagent K" or high concentrations of thiols (EDT, Thioanisole) are used without care.

  • The Fix:

    • Ensure your Met(O) is intended. If you want Met(O) in the final peptide, avoid high-thiol cleavage cocktails . Use a simple cleavage mix (TFA/TIS/H2O 95:2.5:2.[2][3]5) to preserve the sulfoxide state.

Part 4: Validated Experimental Protocol (Microwave)

Objective: Couple Fmoc-D-Met(O)-OH with >99% chiral purity.

Reagents:

  • Amino Acid: 0.2 M Fmoc-D-Met(O)-OH in DMF.

  • Activator: 0.5 M DIC (Diisopropylcarbodiimide) in DMF.[3]

  • Base/Additive: 0.5 M Oxyma Pure (Ethyl cyano(hydroxyimino)acetate) in DMF.

  • Deprotection: 20% Piperidine + 0.1 M Oxyma Pure (to prevent aspartimide formation in adjacent residues).

Step-by-Step Workflow:

  • Resin Preparation: Swell resin in DMF for 20 mins (ambient).

  • Fmoc Removal:

    • Microwave: 75°C for 3 min (Standard deprotection is safe here before the D-Met is added).

    • Wash: DMF (4 x 30 sec).

  • Coupling (The Critical Step):

    • Add: 5.0 eq Amino Acid + 5.0 eq Oxyma Pure + 5.0 eq DIC.

    • Microwave Settings:

      • Power: 25-30 Watts (Low power mode).

      • Temperature: 50°C (Strict limit).

      • Time: 10 minutes.

      • Note: Do not use "Delta T" ramping; hold constant at 50°C.

  • Wash: DMF (4 x 30 sec).

  • Capping (Optional but Recommended): Acetic Anhydride/DIPEA/DMF for 2 min.

ProtocolFlow Step1 1. Fmoc Deprotection (Resin-bound AA) Step2 2. Wash (DMF x4) Step1->Step2 Step3 3. Activation (DIC + Oxyma + D-Met(O)) Step2->Step3 Step4 4. Coupling 50°C / 10 min Step3->Step4 Step5 5. Wash & Cap Step4->Step5

Figure 2: Linear workflow for the optimized coupling cycle.

Part 5: Frequently Asked Questions (FAQs)

Q: Can I use HBTU or HATU if I keep the temperature at room temperature? A: Yes, but proceed with caution. If you use HATU at room temperature, ensure you use the minimum equivalent of DIPEA (2.0 eq relative to AA) and pre-activate for no more than 30 seconds. Prolonged exposure of D-amino acids to DIPEA triggers racemization.

Q: Why does the sulfoxide group matter for racemization? A: The sulfoxide group (


) is electron-withdrawing. Through inductive effects, it can slightly increase the acidity of the 

-proton on the amino acid backbone. A more acidic proton is easier to abstract by a base, leading to the planar enolate intermediate that destroys chirality.[4]

Q: My peptide contains both Cys and D-Met(O). What is the temperature limit? A: You are doubly constrained. Cysteine is highly prone to racemization at high temperatures. You must strictly adhere to the 50°C limit (or preferably Room Temperature) for both the Cys and D-Met(O) coupling cycles.

Q: Does Fmoc-D-Met(O)-OH exist as diastereomers? A: Yes. The sulfur atom in the sulfoxide is a chiral center, so the material is usually a mixture of diastereomers (


 and 

) at the side chain. However, this generally does not affect the peptide backbone synthesis. If your application requires a specific sulfur chirality, you must source chirally pure building blocks, but be aware they may racemize at the sulfur center under acidic cleavage conditions.

References

  • Albericio, F., & Tulla-Puche, J. (2008). The Power of the Right Combination: Oxyma Pure and DIC. Organic Process Research & Development.

  • Collins, J. M., et al. (2014). Microwave-Enhanced Fmoc Solid Phase Peptide Synthesis. CEM Corporation Technical Notes.

  • Palasek, S. A., et al. (2007). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Journal of Peptide Science.[1]

  • Bachem Technical Library. (2024). Peptide Synthesis: Racemization.[1][4][5][6][7][8]

  • Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups.[1][5][9][10][11][12][13] Chemical Reviews. (Referencing Met(O) stability).

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: Validating Reduction Efficiency of D-Met(O) in Final Peptide Products

Executive Summary In therapeutic peptide development, D-Methionine (D-Met) is frequently incorporated to enhance proteolytic stability and extend plasma half-life. However, like its L-isomer, D-Met is highly susceptible...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In therapeutic peptide development, D-Methionine (D-Met) is frequently incorporated to enhance proteolytic stability and extend plasma half-life. However, like its L-isomer, D-Met is highly susceptible to oxidation, forming D-Methionine Sulfoxide [D-Met(O)] during synthesis, cleavage, or storage.

Unlike L-Met, where enzymatic repair mechanisms (MsrA/MsrB) are biologically relevant, D-Met(O) in synthetic products represents a critical diastereomeric impurity that must be chemically reduced and rigorously validated. This guide compares the efficacy of Ammonium Iodide/Dimethyl Sulfide (NH₄I/DMS) versus Titanium(III) Chloride (TiCl₃) and N-Methyl-2-mercaptoacetamide (NMMA) , providing a self-validating framework for ensuring product purity.

Part 1: Comparative Analysis of Reduction Strategies

The choice of reducing agent depends on the peptide's complexity, the presence of other sensitive residues (e.g., Cys, Trp), and the synthesis stage.

Table 1: Performance Matrix of Reduction Agents
FeatureMethod A: NH₄I / DMS Method B: TiCl₃ / TiCl₄ Method C: NMMA
Mechanism Acidolytic Nucleophilic Attack (Soft Acid)Single Electron Transfer (SET)Thiol-Exchange / Nucleophilic Attack
Reaction Rate Moderate (30–60 min)Rapid (<10 min)Slow (12–24 hours)
Selectivity High. Compatible with Trp, Tyr.Low. Risks reducing Disulfides; Trp alkylation.High. Very mild.
D-Met Specificity Excellent (Kinetic control via solubility).Good, but steric bulk of D-residues may impede SET.Excellent.
Odor/Toxicity High (DMS stench).Moderate (Corrosive).Low (Odorless alternative).[1]
Best For Global Standard. Post-cleavage recovery.Rescue. Stubborn aggregates or simple sequences.Green Chem. When odor control is critical.

Part 2: Experimental Protocols

Method A: The "Gold Standard" (NH₄I / DMS / TFA)

Recommended for complex peptides containing Cys(Trt) or Trp(Boc).

Principle: The iodide ion acts as a reducing agent in acidic media, while DMS acts as a scavenger for the resulting iodine species, preventing re-oxidation or iodination of Tyrosine.

  • Preparation: Dissolve the crude lyophilized peptide in neat Trifluoroacetic Acid (TFA) at a concentration of 5–10 mg/mL.

    • Note: If the peptide is aggregated (common with D-amino acid stretches), add 5% Hexafluoroisopropanol (HFIP).

  • Reagent Addition:

    • Add Dimethyl Sulfide (DMS) to a final concentration of 5% (v/v).

    • Add Ammonium Iodide (NH₄I) (10–20 equivalents relative to Met residues).

  • Incubation:

    • Cool to 0°C for 5 minutes, then allow to warm to Room Temperature (RT).

    • Stir for 30–60 minutes.

    • Visual Check: The solution may turn reddish-brown (iodine formation) and then fade as DMS scavenges the iodine.

  • Quenching:

    • Pour the reaction mixture into cold diethyl ether (-20°C) to precipitate the peptide.

    • Centrifuge (3000 x g, 5 min) and wash the pellet 3x with ether to remove residual DMS and Iodine.

  • Reconstitution: Dissolve pellet in H₂O/MeCN (50:50) and lyophilize immediately.

Method B: The "Rapid Rescue" (TiCl₃)

Recommended only for peptides lacking Disulfide bridges or Trp residues.

  • Preparation: Dissolve peptide in 20% Acetic Acid (aq) or H₂O at 1 mg/mL.

  • Reagent Addition:

    • Add TiCl₃ solution (approx. 15% in HCl) dropwise until the violet color persists (indicating excess Ti³⁺).

  • Incubation:

    • React for 5–10 minutes maximum .

    • Critical: Prolonged exposure causes backbone hydrolysis.

  • Quenching:

    • Add 2M Ammonium Hydroxide (NH₄OH) dropwise until the solution turns white/colorless (formation of TiO₂).

    • Centrifuge to remove the titanium oxide precipitate.

  • Purification: The supernatant requires immediate C18 desalting or HPLC purification.

Part 3: Validation Framework (The Self-Validating System)

To prove the reduction of D-Met(O) to D-Met, you must rely on orthogonal analytical methods. A simple mass shift is insufficient; you must verify that stereochemistry is preserved and no side reactions (like Trp-alkylation) occurred.

High-Resolution Mass Spectrometry (HRMS)
  • Target: Observe mass shift of -16.00 Da .

  • Criteria: The +16 Da peak (Met(O)) should be <0.5% relative to the main peak.

  • Watchlist: Look for +53 Da (t-butyl alkylation) or +127 Da (Iodination) if using Method A improperly.

UPLC/HPLC Validation (The Diastereomer Check)

D-Met and L-Met are enantiomers, but in a peptide (e.g., L-Ala-D-Met-L-Phe), they form diastereomers with distinct retention times. Similarly, D-Met(O) is more polar than D-Met.

  • Column: C18 Reverse Phase (e.g., Waters BEH C18, 1.7 µm).

  • Mobile Phase:

    • A: 0.1% TFA in H₂O

    • B: 0.1% TFA in MeCN

  • Gradient: Shallow gradient (e.g., 0.5% B per minute) is required to separate the oxidized species from the native species.

  • Shift Expectation: D-Met(O) will elute earlier (lower RT) than reduced D-Met due to the polarity of the sulfoxide group.

Diagrammatic Workflows
Figure 1: Reduction Mechanism & Pathway

This diagram illustrates the chemical transformation and the competing side reactions that must be controlled.

ReductionMechanism DMet D-Met Residue (Target) DMetO D-Met(O) Impurity (Sulfoxide) DMet->DMetO Oxidation (O2/Peroxides) Intermediate Iodosulfonium Intermediate DMetO->Intermediate + NH4I / H+ Reduced Reduced D-Met (Product) Intermediate->Reduced + DMS (Scavenger) SideProduct Iodinated Tyr/Trp (Side Reaction) Intermediate->SideProduct No Scavenger

Caption: Mechanism of NH₄I-mediated reduction showing the critical role of DMS in preventing iodine-based side reactions.

Figure 2: The Validation Loop

A decision tree for ensuring the reduction was successful and the product is pure.

ValidationLoop Start Crude Peptide (Post-Synthesis) Anal1 Initial UPLC-MS (Check +16 Da) Start->Anal1 Decision1 Met(O) > 1%? Anal1->Decision1 Process Reduction Protocol (NH4I/DMS or TiCl3) Decision1->Process Yes Release Release Lot Decision1->Release No Workup Ether Precip / Desalt Process->Workup Anal2 Final QC (UPLC + HRMS) Workup->Anal2 Check1 Mass Check (M - 16 Da confirmed?) Anal2->Check1 Check2 Purity Check (No Iodine adducts?) Check1->Check2 Yes Reprocess Re-process Check1->Reprocess No (Incomplete) Check2->Release Yes Check2->Reprocess No (Side Rxn)

Caption: Step-by-step decision tree for validating the removal of D-Met(O) impurities.

References

  • Hackett, F. C., et al. (1982). Reduction of Methionine Sulfoxide in Peptide Synthesis by Use of 2-mercaptopyridine in Liquid Hydrogen Fluoride. International Journal of Peptide and Protein Research. Link

  • Nicolás, E., Vilaseca, M., & Giralt, E. (1995). A study of the use of NH4I for the reduction of methionine sulfoxide in peptides containing cysteine and cystine. Tetrahedron. Link

  • Pennington, M. W., & Byrnes, M. E. (1995).[2] Evaluation of TiCl4-mediated reduction of methionine sulfoxide in peptides with oxidizable or reducible residues. Peptide Research. Link

  • Biotage Application Note. (2023). How to handle peptides that contain methionine. Link

  • ThermoFisher Scientific. The Use of Methionine Sulfoxide Reductases to Reverse Oxidized Methionine for Mass Spectrometry Applications. Link

Sources

Comparative

Quality Control Standards for Fmoc-D-Met(O)-OH: A Comparative Technical Guide

Executive Summary In the precision engineering of peptides, Methionine (Met) represents a "weak link" due to its susceptibility to uncontrolled oxidation. Fmoc-D-Met(O)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-methio...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the precision engineering of peptides, Methionine (Met) represents a "weak link" due to its susceptibility to uncontrolled oxidation. Fmoc-D-Met(O)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-methionine sulfoxide) serves as a strategic raw material designed to circumvent this instability.[1][2] By introducing the methionine residue in its oxidized state, researchers can prevent the formation of heterogeneous product mixtures (sulfoxide/sulfone) during synthesis and improve the solubility of aggregation-prone sequences ("difficult sequences").

This guide establishes the Critical Quality Attributes (CQAs) for Fmoc-D-Met(O)-OH, compares its performance against the standard Fmoc-D-Met-OH precursor, and provides validated protocols for quality assurance.

Part 1: Critical Quality Attributes (CQAs)

For high-fidelity Solid-Phase Peptide Synthesis (SPPS), the raw material must meet stringent specifications.[1][2] The following table outlines the "Gold Standard" specifications derived from top-tier supplier data (e.g., Novabiochem, Bachem) and empirical process requirements.

Table 1: Standard Specification Sheet
AttributeSpecificationRationale & Causality
Appearance White to off-white powderDiscoloration often indicates Fmoc cleavage or polymerization.[1][2]
Chemical Purity (HPLC) ≥ 98.5% (Area %)High purity prevents deletion sequences.[2] Note: May appear as two peaks due to sulfur diastereomers (see below).[2]
Chiral Purity (D-isomer) ≥ 99.5%Critical to prevent "epimeric drift" which is difficult to separate in the final peptide.[1][2]
Sulfone Content (Met(O₂)) ≤ 0.5% Critical: Sulfone is irreversible.[2] Unlike sulfoxide, it cannot be reduced back to Met.[2]
Free Amine (D-Met(O)-OH) ≤ 0.2%Prevents double coupling (insertion of extra residues).[1][2][3]
Water Content (KF) ≤ 1.0%Excess water hydrolyzes active esters during the coupling step.[2]
The "Split Peak" Phenomenon (Expert Insight)

Unlike most amino acids, Fmoc-D-Met(O)-OH contains two chiral centers: the alpha-carbon (fixed as D) and the sulfur atom (sulfoxide).[1] The sulfur center exists as a racemic mixture (


).[2]
  • Observation: On high-resolution C18 HPLC, this material often elutes as a doublet or a split peak.[1][2]

  • QC Interpretation: Do not flag this as an impurity. Both diastereomers reduce to the same Methionine product.

Part 2: Comparative Analysis

Fmoc-D-Met(O)-OH vs. Fmoc-D-Met-OH[1][2][4]

The decision to use the oxidized derivative (Met(O)) versus the standard (Met) is a trade-off between synthesis stability and post-synthesis processing .

Table 2: Performance Comparison
FeatureFmoc-D-Met-OH (Standard)Fmoc-D-Met(O)-OH (Oxidized)
Oxidation Risk High: Spontaneous oxidation by air or cleavage cocktails leads to Met(O) impurities.[1][2]None: Material is already oxidized.[2]
Solubility (Peptide) Low: Met is hydrophobic; can lead to aggregation on-resin.[1][2]High: The sulfoxide is polar, disrupting beta-sheet aggregation (similar to Pseudoprolines).[1][2]
Purification Difficult: Must separate Met peptide from Met(O) impurities.[2]Easy: Crude peptide is homogenous (all Met(O)).[2]
Post-Cleavage No extra steps required (if no oxidation occurred).[2]Requires Reduction: Must treat with NH₄I/DMS to restore Met.[2]
Cost LowerHigher (Specialty building block).[2]
Decision Logic Pathway

The following diagram illustrates when to switch from standard Met to Met(O) based on synthesis risks.

Met_Decision_Tree Start Peptide Sequence Contains D-Met Risk_Check Risk Assessment: 1. Long sequence (>20 AA)? 2. Aggregation prone? 3. High oxidation risk? Start->Risk_Check Standard_Path Use Fmoc-D-Met-OH Risk_Check->Standard_Path Low Risk Oxidized_Path Use Fmoc-D-Met(O)-OH Risk_Check->Oxidized_Path High Risk Outcome_Std Outcome: Monitor Met(O) impurity. Risk of difficult purification. Standard_Path->Outcome_Std Outcome_Ox Outcome: Improved Solubility. Requires Reduction Step. Oxidized_Path->Outcome_Ox

Caption: Decision matrix for selecting between standard and oxidized Methionine building blocks.

Part 3: Experimental Protocols

Protocol A: Chemical Purity & Sulfone Detection (HPLC)

This method separates the desired Sulfoxide (Met(O)) from the irreversible Sulfone (Met(O₂)) impurity.[2]

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).[2]

  • Mobile Phase A: 0.1% TFA in Water.[2][4]

  • Mobile Phase B: 0.1% TFA in Acetonitrile.[2]

  • Gradient: 10% B to 60% B over 20 minutes.

  • Detection: UV @ 220 nm (amide bond) and 254 nm (Fmoc group).[2]

  • Acceptance Criteria:

    • Main Peak (Met(O)): Elutes ~12-14 min (often split).[1][2]

    • Sulfone Impurity: Elutes earlier than Met(O) due to higher polarity.[2] Limit < 0.5%.

    • Fmoc-D-Met-OH (Reduced): Elutes later (more hydrophobic).[1][2]

Protocol B: Chiral Purity (D vs. L)

Ensuring the material is >99.5% D-isomer is vital.[1][2]

  • Column: Polysaccharide-based chiral column (e.g., Lux Cellulose-1 or Chiralpak IA).[1][2]

  • Mode: Normal Phase (or Polar Organic).[2][5]

  • Mobile Phase: Hexane : Ethanol : TFA (80 : 20 : 0.1).[2]

  • Flow Rate: 1.0 mL/min.[1][2]

  • Expectation: The L-isomer (contaminant) usually elutes before the D-isomer on Cellulose-1 columns (verify with racemic standard).[1][2]

Protocol C: Reduction of Met(O) to Met (Post-Synthesis)

If you use Fmoc-D-Met(O)-OH, you must reduce the final peptide.[1][2] The "Hackett & Albericio" method is the industry standard for mild reduction.

  • Cleavage: Cleave peptide from resin using standard TFA cocktails.[2] Precipitate in ether and dry.[2]

  • Dissolution: Dissolve crude peptide in TFA (10 mg/mL).

  • Reagents: Add Ammonium Iodide (NH₄I) (20 eq) and Dimethyl Sulfide (DMS) (20 eq).

    • Note: The solution will turn dark brown/red due to iodine liberation.

  • Reaction: Stir at 0°C for 10 min, then Room Temp for 30-60 min.

  • Quench: Pour into cold ether (or add ascorbic acid solution if performing in aqueous buffer) to quench iodine.

  • Result: Quantitative conversion of Met(O)

    
     Met.
    

Part 4: Impurity Profiling & Troubleshooting[1][2]

Understanding the chemical pathways of impurities is essential for troubleshooting.

Impurity_Pathways Met Fmoc-D-Met-OH (Reduced) MetO Fmoc-D-Met(O)-OH (Target Material) Met->MetO Controlled Oxidation MetO2 Fmoc-D-Met(O2)-OH (Sulfone - Dead End) Met->MetO2 Direct Oxidation MetO->Met Reduction (NH4I/DMS) MetO->MetO2 Over-Oxidation (Strong Oxidants) MetO2->MetO Irreversible

Caption: Oxidation pathways. Note that the Sulfone (Red) is an irreversible "dead end" impurity.

Troubleshooting Table
IssueProbable CauseCorrective Action
High Sulfone Content Storage in presence of strong oxidants or light exposure.[1][2]Reject batch. Sulfone cannot be salvaged.[2] Store at -20°C.
Incomplete Reduction Old NH₄I (hygroscopic) or insufficient DMS.[1][2]Use fresh NH₄I.[1][2] Ensure DMS is in excess. Extend reaction time.
Low Chiral Purity Racemization during Fmoc-protection by supplier.[1][2]Switch suppliers. D-amino acids are prone to racemization if base is too strong during manufacturing.[1][2]

References

  • Novabiochem (Merck). Cleavage and Deprotection Protocols for Fmoc SPPS.[2] (Standard protocols for Met reduction).[2]

  • Isidro-Llobet, A., et al. (2009).[1][2][6] Amino Acid-Protecting Groups.[1][2][4][6][7][8][9][10] Chemical Reviews.[1][2] (Comprehensive review including Met(O) strategies). [2]

  • Hackett, F.C., & Albericio, F. (2002).[2] Reduction of methionine sulfoxide in peptide synthesis.[2][11] (The NH4I/DMS protocol).[2][12]

  • Phenomenex. Chiral HPLC Analysis of Fmoc-Amino Acids. (Methodology for chiral separation).[2][4][7]

  • Biotage. How to handle peptides that contain methionine. (Practical guide on oxidation management).

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling Fmoc-D-Met(O)-OH

Executive Summary & Technical Context Fmoc-D-Met(O)-OH is a specialized amino acid derivative used in Solid-Phase Peptide Synthesis (SPPS). While the D-isomer confers resistance to proteolytic degradation in the final pe...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Technical Context

Fmoc-D-Met(O)-OH is a specialized amino acid derivative used in Solid-Phase Peptide Synthesis (SPPS). While the D-isomer confers resistance to proteolytic degradation in the final peptide, the sulfoxide protection on the methionine side chain serves a critical process function: it prevents the formation of S-benzyl sulfonium salts and irreversible oxidation during acidolytic cleavage.

Safety Profile at a Glance: While the pure compound is classified primarily as an Irritant (Skin/Eye/Respiratory) , the operational risk profile elevates significantly when solvated. The primary safety vector for researchers is not just the powder, but the synergistic hazard of the compound dissolved in polar aprotic solvents (DMF/NMP) and deprotection bases (Piperidine).

Physico-Chemical Safety Data
PropertySpecificationSafety Implication
CAS Number 112883-40-6Unique identifier for regulatory documentation.[1]
Physical State White to off-white powderHigh risk of aerosolization/dust inhalation during weighing.
Solubility Soluble in DMF, NMP, DMSOReadily passes through standard latex gloves when solvated.
Storage +2°C to +8°C (Desiccated)Cold containers must equilibrate to RT before opening to prevent condensation-induced hydrolysis.

Risk Assessment & PPE Decision Logic

Standard "lab coat and glasses" protocols are insufficient for high-fidelity peptide chemistry. The following decision matrix integrates the physical state of the reagent with the necessary barrier protection.

PPE Selection Protocol

Core Principle: Protection scales with solvating power. Fmoc-D-Met(O)-OH acts as a sensitizer; however, when dissolved in DMF (a known reproductive toxin), the solution acts as a carrier, driving the compound through the skin barrier.

PPE_Decision_Tree Start Task Identification Solid Solid Handling (Weighing/Aliquot) Start->Solid Solution Solution Phase (Coupling/Washing) Start->Solution Resp_Solid Respiratory: N95 or Fume Hood Solid->Resp_Solid Glove_Solid Gloves: Standard Nitrile (0.11mm) Solid->Glove_Solid Resp_Sol Respiratory: Certified Fume Hood (Face Velocity >100 fpm) Solution->Resp_Sol Glove_Sol Gloves: Double Gloving Required (Inner: Nitrile, Outer: Polychloroprene) Solution->Glove_Sol

Figure 1: Task-Based PPE Selection Matrix. Dark nodes indicate decision points; light nodes indicate required equipment.

Operational Workflow: Step-by-Step

Phase A: Weighing & Static Control

Fmoc-amino acids are prone to static charging, which causes "fly-away" powder. This creates an inhalation risk and dosage inaccuracy.

  • Equilibration: Remove the bottle from cold storage 30 minutes prior to use. Wipe the exterior to remove condensation.

  • Static Neutralization: Use an ionizing anti-static gun on the weighing boat and spatula. If unavailable, wipe the spatula with an ethanol-dampened wipe (allow to dry) to discharge static.

  • Transfer: Weigh inside a chemical fume hood or a powder containment enclosure.

    • Expert Tip: Do not use a spatula to return excess powder to the stock bottle. This introduces moisture and cross-contamination. Discard excess as solid waste.

Phase B: Solubilization & Coupling
  • Solvent Choice: Dissolve Fmoc-D-Met(O)-OH in DMF (Dimethylformamide) or NMP.

    • Concentration: Standard SPPS concentration is 0.1M – 0.5M.

  • Activation: Add the coupling reagent (e.g., HATU/HBTU) before adding the base (DIPEA).

    • Why? Premature addition of base to Fmoc-Cys or Fmoc-Met derivatives can lead to racemization, even with the D-isomer.

  • Spill Management (Solution):

    • If spilled, do not wipe with paper towels immediately . Cover with a spill pad (absorbent mat) to contain the DMF.

    • Clean the area with soap and water after solvent absorption.

Waste Disposal & Segregation

Proper segregation prevents dangerous chemical reactions (e.g., mixing acid cleavage cocktails with basic deprotection fluids).

Waste_Segregation Waste Fmoc-D-Met(O)-OH Process Waste Solid_Waste Solid Waste (Vials, Weigh Boats, Resin) Waste->Solid_Waste Liquid_Waste Liquid Waste Waste->Liquid_Waste Halo Halogenated (DCM Washes) Liquid_Waste->Halo NonHalo Non-Halogenated (DMF, Ether) Liquid_Waste->NonHalo Basic Basic Organic (Piperidine/Fmoc) Liquid_Waste->Basic Desc1 Do NOT mix with Basic Waste (Exothermic) Halo->Desc1 Segregate

Figure 2: Waste Segregation Protocol. Critical segregation points are highlighted to prevent incompatible chemical mixing.

Disposal Protocols
  • Solid Waste: Contaminated gloves, weighing papers, and spent resin must be bagged in hazardous waste bags labeled "Solid Chemical Waste - Toxic."

  • Liquid Waste (Non-Halogenated): The primary solution (DMF + Fmoc-AA) goes here.

    • Labeling: Must list "Dimethylformamide, Fmoc-D-Met(O)-OH."

  • Liquid Waste (Basic): The deprotection waste (Piperidine/DMF) contains the cleaved Fmoc group (dibenzofulvene).

    • Warning: Never mix this stream with the Acidic/Cleavage waste (TFA). The reaction is violently exothermic and generates gas.

Emergency Response

  • Eye Contact: Flush immediately with water for 15 minutes.[2][3] Contact EHS.

  • Skin Contact:

    • Powder: Brush off, then wash with soap and water.[3]

    • Solution (DMF): Remove contaminated clothing immediately (DMF facilitates rapid skin absorption). Wash skin thoroughly.[2][4]

  • Inhalation: Move to fresh air. If wheezing occurs, seek medical attention (sensitization sign).

References

  • University of California, Irvine (Nowick Lab). (2020). Standard practices for Fmoc-based solid-phase peptide synthesis. Retrieved from [Link]

  • National Institutes of Health (NIH). (2023). Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.